(32-Carbonyl)-RMC-5552

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Mechanism of Action of (32-Carbonyl)-RMC-5552

Introduction

(32-Carbonyl)-RMC-5552, hereafter referred to as RMC-5552, is a first-in-class, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] Developed by Revolution Medicines, this third-generation mTOR inhibitor represents a novel therapeutic approach designed to overcome the limitations of previous generations.[3][4] First-generation inhibitors, known as rapalogs, failed to completely inhibit the phosphorylation of the critical downstream effector, 4E-binding protein 1 (4EBP1).[5][6][7] Second-generation pan-mTOR inhibitors, while inhibiting 4EBP1, suffered from a low therapeutic index due to toxicities associated with the inhibition of mTOR Complex 2 (mTORC2).[3] RMC-5552 is engineered to bind simultaneously to two distinct sites on mTORC1, leading to profound and selective pathway inhibition, offering a promising strategy for treating cancers with hyperactivated PI3K/mTOR signaling.[2][8]

Core Mechanism of Action: Bi-Steric Inhibition of mTORC1

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, survival, and metabolism, and its hyperactivation is a common feature in many human cancers.[8][9] The kinase mTOR exists in two functionally distinct multiprotein complexes: mTORC1 and mTORC2.[9]

• mTORC1: Composed of mTOR, Raptor, and mLST8, mTORC1 integrates signals from growth factors and nutrients to control protein synthesis. It does this primarily by phosphorylating two key substrates: S6 Kinase (S6K) and the translational repressor 4EBP1.[1] Phosphorylation of 4EBP1 causes it to release the eukaryotic translation initiation factor 4E (eIF4E), permitting cap-dependent translation of oncogenic proteins.[10]

• mTORC2: Composed of mTOR, Rictor, Sin1, and mLST8, mTORC2 is a key regulator of cell survival and cytoskeletal organization, primarily through its phosphorylation and activation of AKT at serine 473.[11]

RMC-5552's unique "bi-steric" mechanism of action is central to its potency and selectivity.[2] It is a hybrid molecule synthesized by covalently linking a rapamycin-like macrocycle to an ATP-competitive mTOR kinase inhibitor.[10] This design allows it to:

• Bind to the Allosteric Site: The rapamycin-derived moiety first binds to the immunophilin FKBP12. This complex then targets the FKBP12-Rapamycin Binding (FRB) domain on mTOR, the allosteric site.[3][11]

• Bind to the Orthosteric Site: The linked ATP-competitive inhibitor simultaneously occupies the mTOR kinase active site (orthosteric site).[3][4]

This dual binding anchors the drug firmly to the mTORC1 complex, leading to a more profound and durable inhibition of its downstream signaling than either a rapalog or a kinase inhibitor alone.[9]

A key feature of RMC-5552 is its selectivity for mTORC1 over mTORC2, which is approximately 40-fold in cell-based assays.[9][12] This selectivity is structurally enforced. In the mTORC2 complex, the Rictor protein partially obstructs the FRB domain, sterically hindering the binding of the bulky bi-steric inhibitor and preserving mTORC2's function.[11] This selectivity is critical for avoiding mTORC2-mediated toxicities, such as hyperglycemia, that have limited the clinical utility of second-generation pan-mTOR inhibitors.[3] The most significant consequence of RMC-5552's mechanism is the robust suppression of 4EBP1 phosphorylation, a key tumor suppressor function that is not effectively inhibited by rapalogs.[1][5][7]

Signaling Pathway and Points of Inhibition

The following diagram illustrates the PI3K/AKT/mTOR pathway and the distinct mechanisms of action for three generations of mTOR inhibitors.

Caption: PI3K/mTOR signaling pathway and inhibitor targets.

Mechanism of Bi-Steric Inhibition

The diagram below visualizes how RMC-5552's dual-binding mechanism achieves potent and selective inhibition of mTORC1.

Caption: Bi-steric binding of RMC-5552 to the mTORC1 complex.

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity

This table summarizes the cellular potency of RMC-5552 and related bi-steric inhibitors against mTORC1 and mTORC2 substrates. The selectivity ratio is calculated as the IC50 for the mTORC2 substrate (p-AKT) divided by the IC50 for the mTORC1 substrate (p-4EBP1).

Compound	mTORC1 Substrate (p-4EBP1) IC50 (nM)	mTORC1 Substrate (p-S6K) IC50 (nM)	mTORC2 Substrate (p-AKT) IC50 (nM)	mTORC1/mTORC2 Selectivity Ratio	Reference
RMC-5552	Potent (pIC50 >9)	Potent (pIC50 >9)	Potent (pIC50 8-9)	~40-fold	[12][13]
RMC-6272	Very Potent	Very Potent	Potent	~27-fold	[12]
RMC-4627	1.4	0.28	18	~13-fold	[11][12]
RapaLink-1	1.7	-	6.7	~4-fold

Note: pIC50 > 9 corresponds to an IC50 < 1 nM. Data is compiled from cellular assays in various cell lines.

Table 2: Preclinical In Vivo Efficacy

This table details the antitumor activity of RMC-5552 in a xenograft model of human breast cancer.

Cancer Model	Genetic Alteration	Dosing Schedule	Outcome	Reference
HCC1954 Human Breast Cancer	PIK3CA (H1047R)	1 mg/kg, IV, once weekly	Significant tumor growth inhibition	[9]
HCC1954 Human Breast Cancer	PIK3CA (H1047R)	3 mg/kg, IV, once weekly	Tumor stasis	[9]

Table 3: Phase 1/1b Clinical Trial Findings (NCT04774952)

This table summarizes initial clinical findings for RMC-5552 monotherapy in patients with advanced solid tumors.

Parameter	Finding	Reference
Dose Escalation	5 dose levels from 1.6 to 12 mg, IV weekly (as of Jan 2022)	[5][7]
6 dose levels from 1.6 to 12 mg (as of June 2023)	[3]
Most Common Drug-Related Adverse Events (>25%)	Mucositis/Stomatitis (43%), Decreased Appetite (29%)	[5]
Preliminary Efficacy (at doses ≥6 mg)	1 confirmed Partial Response (PR) in Head and Neck Cancer (PTEN mutation)	[5][7]
3 patients with Stable Disease (SD)	[5][7]
1 confirmed PR with 78% reduction in Salivary Gland Tumor (PTEN mutation), duration 16 months	[3]

Experimental Protocols

In Vivo Xenograft Efficacy Study

This protocol describes the methodology used to assess the antitumor activity of RMC-5552 in preclinical mouse models.[9]

• Cell Line and Animal Model: The HCC1954 human breast cancer cell line, which harbors a PIK3CA mutation, is used. Cells are implanted into immunocompromised mice.

• Drug Formulation and Administration: RMC-5552 is formulated in a vehicle of 5/5/90 v/w/v Transcutol/Solutol HS 15/H2O. The drug is administered via intraperitoneal or intravenous injection once weekly.[9]

• Tumor Measurement: Tumor volume is measured twice a week using calipers. The volume is calculated using the formula: Volume = (width^2 × length) / 2.[9]

• Endpoint: The study continues until a predetermined endpoint, such as significant tumor burden in the control group. Animal body weight is monitored as a measure of tolerability.[9]

• Statistical Analysis: Tumor growth curves between the control and RMC-5552-treated groups are compared using a two-way repeated-measures ANOVA.[9]

In Vivo Pharmacodynamic Analysis

This protocol details the method for measuring target engagement and pathway inhibition in tumor tissue from xenograft models.[9]

• Tissue Collection: Following the final dose in an efficacy study, tumors are collected from mice at various time points (e.g., 4, 24, 48, and 72 hours).[9]

• Homogenization: Snap-frozen tumors are homogenized in a complete lysis buffer using a bead shaker.[9]

• Protein Quantification: Total protein concentration in the lysate is determined.

• Phosphoprotein Measurement: The levels of phosphorylated proteins, such as p-4EBP1 (Thr37/46) and p-S6RP (Ser240/244), are quantified using electrochemiluminescence-based assays, such as Meso Scale Discovery (MSD) kits, according to the manufacturer's protocol.[9] This provides a direct measure of mTORC1 inhibition in the tumor.

Experimental Workflow Visualization

The following diagram outlines the workflow for a typical preclinical in vivo study of RMC-5552.

Caption: Workflow for a preclinical in vivo xenograft study.

Conclusion

(32-Carbonyl)-RMC-5552 is a rationally designed, first-in-class bi-steric inhibitor that demonstrates potent and highly selective inhibition of mTORC1. Its unique mechanism of action, which involves simultaneous binding to both allosteric and orthosteric sites, allows it to overcome the key limitations of previous mTOR inhibitors. Specifically, it achieves deep and durable suppression of 4EBP1 phosphorylation while sparing mTORC2, thereby promising a wider therapeutic window. Preclinical data show significant antitumor activity, and early clinical results demonstrate tolerability and encouraging signs of efficacy in patients with mTOR pathway-activated tumors.[5][7][9] RMC-5552 holds significant potential as a monotherapy and as a combination partner for other targeted agents, such as RAS(ON) inhibitors, in genetically defined cancer patient populations.[6][7]

References

• 1. Facebook [cancer.gov]
• 2. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 5. ASCO – American Society of Clinical Oncology [asco.org]
• 6. ascopubs.org [ascopubs.org]
• 7. ascopubs.org [ascopubs.org]
• 8. researchgate.net [researchgate.net]
• 9. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

RMC-5552 Structure-Activity Relationship (SAR) Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-5552 is a first-in-class, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1] This technical guide provides an in-depth overview of the structure-activity relationship (SAR) studies that led to the discovery of RMC-5552. It details the molecular interactions, inhibitory activities, and selectivity of RMC-5552 and its analogs. This document also outlines the key experimental protocols used to characterize these compounds and visualizes the underlying biological pathways and experimental workflows.

Introduction: The Rationale for a Bi-Steric mTORC1 Inhibitor

The PI3K/mTOR signaling pathway is frequently hyperactivated in various cancers, making it a prime target for therapeutic intervention.[2][3] First-generation mTOR inhibitors, known as rapalogs, allosterically inhibit mTORC1 but have limitations, including incomplete inhibition of 4EBP1 phosphorylation.[1][4] Second-generation mTOR inhibitors, which target the ATP-binding site of both mTORC1 and mTORC2, often lead to dose-limiting toxicities, such as hyperglycemia, due to the inhibition of mTORC2.[5][6]

To overcome these limitations, a third generation of mTOR inhibitors was developed. These "bi-steric" inhibitors are designed to simultaneously engage both the allosteric (FKBP12-rapamycin-binding) and orthosteric (ATP-competitive) sites of mTORC1.[3] This dual-binding mechanism aims to achieve deep and selective inhibition of mTORC1, thereby maximizing anti-tumor activity while minimizing off-target effects associated with mTORC2 inhibition.[2][7] RMC-5552 emerged from these efforts as a clinical candidate.[7][8]

Mechanism of Action and Signaling Pathway

RMC-5552 is a bi-steric inhibitor that links a rapamycin-based moiety, which binds to the FKBP12-FRB allosteric site, with an ATP-competitive moiety that targets the mTOR kinase domain.[9] This unique binding mode allows RMC-5552 to potently and selectively inhibit mTORC1.[9] The primary downstream effect of mTORC1 inhibition by RMC-5552 is the suppression of phosphorylation of its key substrates, 4EBP1 and S6K.[5][10] The dephosphorylation of 4EBP1 restores its binding to the eukaryotic translation initiation factor 4E (eIF4E), thereby inhibiting cap-dependent translation of proteins essential for tumor cell growth and proliferation.[7][10]

Caption: mTORC1 signaling pathway and the inhibitory action of RMC-5552.

Structure-Activity Relationship (SAR) Studies

The development of RMC-5552 involved systematic modifications of a bi-steric prototype, RapaLink-1, to enhance mTORC1 selectivity and overall potency.[7] Key SAR observations are summarized in the table below. The central strategy was to modify the linker and the ATP-competitive moiety while retaining the rapamycin core for allosteric binding.

Compound	Linker Modification	mTORC1 p4EBP1 IC50 (nM)	mTORC2 pAKT IC50 (nM)	mTORC1/mTORC2 Selectivity Ratio
RapaLink-1 (3)	Oxygen atom between C40 of rapamycin and triazole	1.7	6.7	~4
16 (RMC-4287)	Carbon replacement of the linker oxygen atom	Not specified	Not specified	Not appreciably altered
21	Tetrahydroisoquinoline-linked rigidified MLN moiety	0.44	8.8	20
RMC-5552	Optimized linker and ATP-competitive moiety	0.48	19	~40

Data extracted from preclinical studies.[7][8][9]

A crucial finding from the SAR studies was that replacing the oxygen atom in the linker of RapaLink-1 with a carbon atom (compound 16) did not significantly impact mTORC1 inhibition or selectivity.[7][8] Further rigidification of the ATP-competitive moiety, as seen in compound 21, led to a notable increase in the mTORC1/mTORC2 selectivity ratio to 20.[8] These iterative optimizations culminated in the identification of RMC-5552, which exhibits an approximately 40-fold selectivity for mTORC1 over mTORC2 in cell-based assays.[3][5][9]

Experimental Protocols

The characterization of RMC-5552 and its analogs relied on a series of key in vitro and in vivo experiments.

Cell-Based Phosphorylation Assays

Objective: To determine the potency and selectivity of compounds by measuring the inhibition of mTORC1 and mTORC2 downstream substrates.

Methodology:

• Cell Culture: MDA-MB-468 breast cancer cells or other suitable cell lines are cultured to 80-90% confluency.

• Compound Treatment: Cells are treated with a serial dilution of the test compounds for a specified duration (e.g., 2 hours).

• Cell Lysis: Following treatment, cells are washed with PBS and lysed using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a BCA assay.

• Immunoassay: The levels of phosphorylated 4EBP1 (p4EBP1, a marker of mTORC1 activity) and phosphorylated AKT at serine 473 (pAKT S473, a marker of mTORC2 activity) are quantified using electrochemiluminescence-based immunoassays (e.g., Meso Scale Discovery).

• Data Analysis: The IC50 values are calculated by fitting the dose-response curves using a four-parameter logistic equation.

Caption: Workflow for cell-based phosphorylation assays in SAR studies.

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy and pharmacodynamic effects of lead compounds in a living organism.

Methodology:

• Model System: Immunocompromised mice are subcutaneously implanted with human cancer cells (e.g., HCC1954 breast cancer xenograft model).[3]

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Dosing: Mice are treated with the test compound (e.g., RMC-5552) or vehicle control via a specified route (e.g., intraperitoneal injection) and schedule (e.g., once weekly).[3]

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice a week).[3]

• Pharmacodynamic Analysis: At the end of the study, tumors are collected at various time points after the final dose to analyze the levels of pharmacodynamic biomarkers like p4EBP1.[3]

• Data Analysis: Tumor growth inhibition is calculated and statistical significance is determined.

Clinical Development and Future Directions

RMC-5552 is currently being evaluated in a Phase 1/1b clinical trial for patients with refractory solid tumors (NCT04774952).[1][6] Initial findings have shown that RMC-5552 is clinically active and has a tolerable safety profile.[1][4] Notably, the incidence of hyperglycemia, a common side effect of pan-mTOR inhibitors, is low with RMC-5552, consistent with its mTORC1 selectivity.[5]

Future research will likely focus on evaluating RMC-5552 in combination with other targeted therapies, such as RAS(ON) inhibitors, in cancers with co-occurring mutations in the RAS and mTOR pathways.[1][4][11] The robust preclinical data and promising early clinical results position RMC-5552 as a potentially valuable therapeutic agent for a range of mTORC1-activated tumors.[1][4]

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. researchgate.net [researchgate.net]
• 3. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Facebook [cancer.gov]
• 11. ascopubs.org [ascopubs.org]

RMC-5552: A Deep Dive into Selective mTORC1 Inhibition in the PI3K/mTOR Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of RMC-5552, a novel, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). We will delve into its mechanism of action within the PI3K/mTOR signaling pathway, present key preclinical and clinical data, and outline the experimental methodologies used to generate these findings.

Introduction to RMC-5552 and the PI3K/mTOR Pathway

The phosphatidylinositol 3-kinase (PI3K)/mTOR signaling pathway is a critical regulator of cell growth, proliferation, metabolism, and survival.[1] Hyperactivation of this pathway, often through mutations in key components like PI3K, PTEN, or mTOR itself, is a common feature in a wide range of human cancers.[2][3] This has made the pathway a prime target for anticancer drug development.

mTOR, a serine/threonine kinase, exists in two distinct complexes: mTORC1 and mTORC2.[2]

• mTORC1 is a central regulator of cell growth and proliferation, primarily through the phosphorylation of key substrates like S6 kinase (S6K) and eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[1] Phosphorylation of 4EBP1 releases the eukaryotic initiation factor 4E (eIF4E), promoting the translation of mRNAs essential for cell cycle progression.[2]

• mTORC2 is involved in cell survival and metabolism, notably through the activation of AKT.[2]

First and second-generation mTOR inhibitors have faced limitations in the clinic. First-generation inhibitors, like rapamycin and its analogs (rapalogs), are allosteric inhibitors that only weakly inhibit 4EBP1 phosphorylation and have minimal effect on mTORC2.[2][4] Second-generation inhibitors, which target the ATP-binding site of the kinase domain, inhibit both mTORC1 and mTORC2. This dual inhibition can lead to dose-limiting toxicities, such as hyperglycemia, due to the disruption of mTORC2-mediated glucose metabolism.[5][6]

RMC-5552 represents a third-generation, bi-steric mTORC1-selective inhibitor.[5][6] It is designed to overcome the limitations of previous inhibitors by binding to both the orthosteric (ATP-binding) and allosteric (FKBP12-rapamycin-binding) sites of mTOR.[2] This unique mechanism leads to profound and selective inhibition of mTORC1, while sparing mTORC2 function.[2][5]

Mechanism of Action of RMC-5552

RMC-5552's bi-steric binding mechanism confers high potency and selectivity for mTORC1.[2][7] By interacting with both the kinase active site and the FRB domain, it effectively shuts down mTORC1 signaling. This leads to the potent inhibition of the phosphorylation of 4EBP1, a key downstream effector that is often inadequately addressed by rapalogs.[4][8] The suppression of 4EBP1 phosphorylation restores its tumor suppressor function, leading to the inhibition of cap-dependent translation of oncogenic proteins, cell cycle arrest, and apoptosis in cancer cells with an activated PI3K/mTOR pathway.[1][9]

A key advantage of RMC-5552 is its selectivity for mTORC1 over mTORC2, which is approximately 40-fold in cell-based assays.[5][6][7] This selectivity is attributed to structural differences between the two complexes, specifically how the Rictor component of mTORC2 obstructs the binding site for the allosteric component of the bi-steric inhibitor.[10] This selective inhibition is crucial for mitigating the mTORC2-inhibition-associated toxicities, particularly hyperglycemia.[5][6]

References

• 1. Facebook [cancer.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 8. ASCO – American Society of Clinical Oncology [asco.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. pubs.acs.org [pubs.acs.org]

Preclinical Profile of RMC-5552: A Bi-Steric mTORC1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

RMC-5552 is a novel, potent, and selective third-generation inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] It employs a unique "bi-steric" mechanism of action, engaging both the allosteric (FRB) and orthosteric (ATP-competitive) sites of mTORC1.[2][3][4] This dual binding confers high potency and approximately 40-fold selectivity for mTORC1 over mTORC2, a crucial distinction that mitigates toxicities associated with previous generations of mTOR inhibitors, such as hyperglycemia.[1][2] Preclinical data robustly support the anti-tumor activity of RMC-5552 in various cancer models, particularly those with hyperactivated PI3K/mTOR signaling.[5][6] The inhibitor effectively suppresses the phosphorylation of 4EBP1, a key downstream effector of mTORC1 that is often weakly inhibited by first-generation rapalogs, leading to the inhibition of protein translation and tumor cell apoptosis.[5][7] In vivo studies have demonstrated significant, dose-dependent anti-tumor activity in xenograft models, and RMC-5552 has shown synergistic effects when combined with RAS(ON) inhibitors.[1][5] This document provides a comprehensive overview of the preclinical profile of RMC-5552, including its mechanism of action, in vitro and in vivo efficacy, and detailed experimental methodologies.

Mechanism of Action

RMC-5552 represents a significant advancement in the development of mTOR inhibitors. Unlike first-generation rapalogs that allosterically inhibit mTORC1 and second-generation inhibitors that are ATP-competitive and inhibit both mTORC1 and mTORC2, RMC-5552 is a bi-steric inhibitor.[2][8] This means it simultaneously binds to two distinct sites on the mTOR protein within the mTORC1 complex:

• Allosteric Site: The FKBP12-rapamycin binding (FRB) domain.

• Orthosteric Site: The ATP-binding pocket of the mTOR kinase domain.

This dual engagement leads to profound and selective inhibition of mTORC1 activity.[4][6] A primary advantage of RMC-5552 is its potent inhibition of the phosphorylation of eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[3][5][8] The phosphorylation of 4EBP1 by mTORC1 releases its inhibition on the eIF4E translation initiation factor, a critical step for the translation of many mRNAs involved in cell growth and proliferation. By potently inhibiting 4EBP1 phosphorylation, RMC-5552 effectively shuts down this pro-tumorigenic signaling pathway.[7]

The selectivity of RMC-5552 for mTORC1 over mTORC2 is a key feature that improves its therapeutic index.[1][2] mTORC2 is responsible for the phosphorylation and activation of AKT, a protein kinase that plays a crucial role in glucose metabolism.[8] The inhibition of mTORC2 by previous pan-mTOR inhibitors often leads to hyperglycemia, a dose-limiting toxicity.[1] By sparing mTORC2, RMC-5552 is designed to avoid this adverse effect.[1][2]

Signaling Pathway

The following diagram illustrates the central role of mTORC1 in cell growth and proliferation and the mechanism by which RMC-5552 inhibits this pathway.

Caption: The mTORC1 signaling pathway and the inhibitory action of RMC-5552.

Data Presentation

In Vitro Potency and Selectivity

The following table summarizes the in vitro inhibitory activity of RMC-5552 against mTORC1 and mTORC2 substrates.

Target	Assay	Cell Line	IC50 (nM)	mTORC1/mTORC2 Selectivity	Reference
mTORC1	p4EBP1 (T37/T46) Inhibition	MDA-MB-468	0.48	~40-fold	[9]
mTORC1	pS6K Inhibition	MDA-MB-468	0.14	N/A	[9]
mTORC2	pAKT (S473) Inhibition	MDA-MB-468	19	~40-fold	[9]

In Vivo Efficacy

The anti-tumor activity of RMC-5552 has been evaluated in various preclinical xenograft models.

Model	Cancer Type	Dosing Schedule	Result	Reference
HCC1954 Xenograft	Breast Cancer (PIK3CA H1047R)	1 mg/kg, weekly	Significant tumor growth inhibition	[1]
HCC1954 Xenograft	Breast Cancer (PIK3CA H1047R)	3 mg/kg, weekly	Tumor stasis	[1]
MCF-7 Xenograft	Breast Cancer (PIK3CA E545K)	1-10 mg/kg, i.p., once weekly for 28 days	Reduction in tumor volume	[8][9]
KRAS-mutant NSCLC models	Non-Small Cell Lung Cancer	In combination with RAS(ON) inhibitors	Enhanced tumor apoptosis and durable tumor regressions	[5]

Pharmacokinetic Parameters

The pharmacokinetic profile of RMC-5552 was assessed in mice.

Compound	Dose (mg/kg)	Administration	Tmax (h)	Cmax (µM)	AUClast (µM·h)	t1/2 (h)	Reference
RMC-5552	1	IP	2.0 ± 0.0	3.19 ± 0.62	25.9 ± 3.0	4.8 ± 0.4	[8]

Experimental Protocols

In Vitro Kinase Assays

Objective: To determine the half-maximal inhibitory concentration (IC50) of RMC-5552 against mTORC1 and mTORC2.

Methodology:

• Cell Culture: MDA-MB-468 breast cancer cells are cultured in appropriate media.

• Compound Treatment: Cells are treated with a serial dilution of RMC-5552 for a specified period.

• Protein Extraction: Whole-cell lysates are prepared using lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting: Protein concentrations are determined, and equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

• Antibody Incubation: Membranes are probed with primary antibodies specific for phosphorylated and total 4EBP1 (T37/T46), S6K, and AKT (S473).

• Detection and Analysis: Blots are incubated with secondary antibodies and visualized. Band intensities are quantified, and IC50 values are calculated from dose-response curves.

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of RMC-5552 in a mouse xenograft model.

Methodology:

• Cell Line and Animal Model: The HCC1954 human breast cancer cell line, which harbors a PIK3CA H1047R mutation, is used.[1] Female BALB/c nude mice are utilized for tumor implantation.[1]

• Tumor Implantation: HCC1954 cells (5 x 10^6) are suspended in a 1:1 mixture of PBS and Matrigel and inoculated subcutaneously into the right flank of the mice.[1]

• Tumor Growth Monitoring and Randomization: Tumors are allowed to grow to a specified average volume (e.g., ~165 mm³).[1] Animals are then randomized into treatment and control groups based on tumor volume.[1]

• Compound Formulation and Administration: RMC-5552 is formulated in a vehicle such as 5/5/90 (v/w/v) Transcutol/Solutol HS 15/H2O.[1] The compound is administered, for example, via intraperitoneal (i.p.) injection at specified doses and schedules (e.g., once weekly).[1][9]

• Efficacy Assessment: Tumor dimensions are measured twice weekly with calipers, and tumor volume is calculated using the formula: Volume = (width² x length)/2.[1] Animal body weight is also monitored as an indicator of toxicity.[1]

• Pharmacodynamic Analysis: At the end of the study, tumors are collected at various time points after the final dose for analysis of target engagement (e.g., inhibition of p4EBP1).[1]

• Statistical Analysis: Tumor growth inhibition is statistically compared between treatment and control groups using appropriate methods, such as a two-way repeated-measures ANOVA.[1]

Experimental Workflow Visualization

The following diagram outlines the typical workflow for a preclinical in vivo efficacy study of RMC-5552.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 4. researchgate.net [researchgate.net]
• 5. ASCO – American Society of Clinical Oncology [asco.org]
• 6. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Facebook [cancer.gov]
• 8. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

RMC-5552: A Third-Generation, Bi-steric mTORC1-Selective Inhibitor for Precision Oncology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

RMC-5552 is a first-in-class, third-generation, bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] This novel agent demonstrates high selectivity for mTORC1 over mTORC2, a feature that distinguishes it from earlier generations of mTOR inhibitors and translates into a more favorable safety profile, particularly with regard to hyperglycemia.[1][2][3] RMC-5552 potently inhibits the phosphorylation of key mTORC1 substrates, 4E-binding protein 1 (4EBP1) and S6 kinase (S6K), leading to the suppression of cap-dependent translation and robust anti-tumor activity in preclinical models.[1][2][3] Currently undergoing clinical evaluation, RMC-5552 holds promise as a targeted therapy for solid tumors harboring genetic alterations that lead to the hyperactivation of the PI3K/AKT/mTOR signaling pathway.

Introduction: The Evolution of mTOR Inhibition

The PI3K/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, metabolism, and survival. Its frequent dysregulation in cancer has made it a prime target for therapeutic intervention. Three generations of mTOR inhibitors have been developed, each with distinct mechanisms and clinical profiles:

• First-generation inhibitors (Rapalogs): These allosteric inhibitors, such as rapamycin and its analogs, bind to FKBP12, which then complexes with the FRB domain of mTORC1. While effective at inhibiting S6K phosphorylation, they only weakly inhibit 4EBP1 phosphorylation and have minimal effect on mTORC2.

• Second-generation inhibitors (ATP-competitive inhibitors): These agents target the ATP-binding site of the mTOR kinase domain, leading to the inhibition of both mTORC1 and mTORC2. While more potent in inhibiting 4EBP1 phosphorylation, their lack of selectivity often results in dose-limiting toxicities, such as hyperglycemia, due to the inhibition of mTORC2-mediated AKT phosphorylation.[4]

• Third-generation inhibitors (Bi-steric inhibitors): RMC-5552 represents this new class of inhibitors. It combines the features of both first- and second-generation inhibitors by simultaneously binding to the allosteric FRB domain and the orthosteric ATP-binding site of mTORC1.[1] This bi-steric mechanism confers high potency and remarkable selectivity for mTORC1 over mTORC2.[1][2][3]

Mechanism of Action of RMC-5552

RMC-5552's unique bi-steric binding mode is the cornerstone of its enhanced efficacy and selectivity. By engaging both the FRB domain (via a rapamycin-like moiety) and the kinase active site (via an ATP-competitive moiety), RMC-5552 effectively locks mTORC1 in an inactive conformation. This dual engagement leads to profound and sustained inhibition of mTORC1 signaling.

The key downstream consequences of RMC-5552-mediated mTORC1 inhibition are:

• Inhibition of 4EBP1 Phosphorylation: RMC-5552 potently prevents the phosphorylation of 4EBP1. Hypophosphorylated 4EBP1 binds to the eukaryotic translation initiation factor 4E (eIF4E), sequestering it and thereby inhibiting the translation of oncogenic mRNAs that are dependent on cap-dependent translation.

• Inhibition of S6K Phosphorylation: Similar to rapalogs, RMC-5552 also inhibits the phosphorylation of S6K, a key regulator of protein synthesis and cell growth.

Crucially, RMC-5552 exhibits approximately 40-fold selectivity for mTORC1 over mTORC2.[1][2][3][5][6] This selectivity is attributed to the partial occlusion of the FRB domain in the mTORC2 complex, which hinders the binding of the rapamycin moiety of RMC-5552.[5] By sparing mTORC2, RMC-5552 avoids the significant disruption of glucose homeostasis and other toxicities associated with pan-mTOR inhibitors.[1][2][3]

Preclinical Data

In Vitro Activity

RMC-5552 and its preclinical tool compound, RMC-6272, have demonstrated potent and selective inhibition of mTORC1 signaling in various cancer cell lines.

Compound	Assay	Cell Line	IC50 (nM)	Reference
RMC-5552	p-4EBP1 (T37/46)	MDA-MB-468	0.48	[5][6]
p-S6K	MDA-MB-468	0.14	[7]
p-AKT (S473)	MDA-MB-468	19	[5][6]
RMC-6272	p-4EBP1	MDA-MB-468	0.44	[5]
p-AKT	MDA-MB-468	>10-fold less potent than p-4EBP1 inhibition	[8][9]

In Vivo Efficacy

RMC-5552 has shown significant anti-tumor activity in mouse xenograft models of human cancers with mTOR pathway activation.

Animal Model	Cell Line	Treatment	Tumor Growth Inhibition	Reference
Nude Mice	HCC1954 (PIK3CA H1047R)	1 mg/kg, weekly	Significant inhibition	[1]
3 mg/kg, weekly	Tumor stasis	[1]

Pharmacokinetics

Pharmacokinetic studies in mice have demonstrated that RMC-5552 has good exposure and a half-life that supports weekly dosing.

Compound	Animal Model	Dose	Cmax (µM)	AUC (µM·h)
RMC-5552	Balb/c Mice	1 mg/kg (IP)	3.19 ± 0.62	25.9 ± 3.0
RMC-6272	Balb/c Mice	1 mg/kg (IP)	0.97 ± 0.10	8.7 ± 1.2

Clinical Development

RMC-5552 is currently being evaluated in a Phase 1/1b clinical trial (NCT04774952) in patients with advanced solid tumors.[1][10][11][12][13]

Study Design

• Phase: Phase 1/1b

• Title: Dose Escalation of RMC-5552 Monotherapy in Relapsed/Refractory Solid Tumors

• Primary Objectives: To evaluate the safety, tolerability, and determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D) of RMC-5552.

• Secondary Objectives: To characterize the pharmacokinetics, pharmacodynamics, and preliminary anti-tumor activity of RMC-5552.

• Patient Population: Adults with advanced solid tumors that are relapsed or refractory to standard therapies.[10] The dose-expansion cohort focuses on patients with tumors harboring specific mutations that hyperactivate the mTOR pathway.[10]

• Dosing: Intravenous infusion administered weekly.[1] Dose levels have ranged from 1.6 to 16 mg.[1]

Key Clinical Findings

As of the latest data cutoff, 57 patients have been enrolled.[1][3]

• Safety: The most common treatment-related adverse events were mucositis (49%), nausea (44%), and fatigue (42%).[1] Consistent with its mTORC1 selectivity, treatment-related hyperglycemia was infrequent (4%) and not dose-limiting.[1][3] Prophylactic use of a tacrolimus (B1663567) mouthwash was shown to reduce the incidence and severity of mucositis.[1][3]

• Efficacy: The disease control rate was 64%.[1][3] One patient with PTEN- and PIK3CA-altered endometrial cancer achieved a complete response.[1] Clearance of PI3K/mTOR pathway variants in circulating tumor DNA (ctDNA) was observed, indicating on-target activity.[1]

Experimental Protocols

In Vitro Phosphorylation Assays (AlphaLISA)

This protocol is a general guideline for measuring the phosphorylation of mTOR pathway proteins using the AlphaLISA SureFire Ultra assay.

• Cell Seeding: Seed cells in a 96-well or 384-well tissue culture plate at a density that allows for 70-80% confluency at the time of the assay.

• Cell Treatment: Treat cells with a serial dilution of RMC-5552 or control compounds for the desired time.

• Cell Lysis: Lyse the cells directly in the wells by adding the appropriate lysis buffer provided in the AlphaLISA kit.

• Lysate Transfer (for two-plate assay): Transfer the lysate to a 384-well white OptiPlate.

• Addition of Acceptor Beads: Add the AlphaLISA Acceptor beads conjugated with an antibody specific for the phosphorylated target protein.

• Addition of Donor Beads: Add the Streptavidin-coated Donor beads, which will bind to the biotinylated antibody that recognizes a different epitope on the target protein.

• Incubation: Incubate the plate in the dark at room temperature for a specified time (typically 1-2 hours).

• Signal Detection: Read the plate on an Alpha-enabled plate reader.

Western Blotting for Phosphorylated Proteins

This protocol provides a general framework for assessing protein phosphorylation by Western blot.

• Sample Preparation: Lyse treated cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution of 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., p-4EBP1, p-S6K, p-AKT) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

In Vivo Xenograft Tumor Model

This is a generalized protocol for establishing and evaluating the efficacy of RMC-5552 in a mouse xenograft model.

• Cell Culture: Culture human cancer cells (e.g., HCC1954) in appropriate media until they reach the logarithmic growth phase.

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (typically 1-10 million cells) mixed with Matrigel into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly.

• Treatment Initiation: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer RMC-5552 (e.g., via intravenous or intraperitoneal injection) at the desired dose and schedule. The control group receives the vehicle.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study.

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised at various time points after the final dose to assess the levels of phosphorylated proteins in the mTOR pathway by Western blot or other methods.

Visualizations

Figure 1: Simplified signaling pathway of RMC-5552's mechanism of action.

Figure 2: General workflow for in vitro evaluation of RMC-5552.

Figure 3: General workflow for in vivo xenograft studies with RMC-5552.

Conclusion

RMC-5552 is a promising third-generation mTOR inhibitor with a distinct mechanism of action that confers high potency and selectivity for mTORC1. Its ability to potently inhibit 4EBP1 phosphorylation while sparing mTORC2 addresses key limitations of previous mTOR inhibitors. Preclinical and early clinical data demonstrate a favorable safety profile and encouraging anti-tumor activity in tumors with hyperactive mTOR signaling. Ongoing and future studies will further delineate the clinical utility of RMC-5552 as a monotherapy and in combination with other targeted agents, potentially offering a new precision medicine approach for patients with a variety of solid tumors.

References

• 1. AlphaLISA SureFire Ultra Human and Mouse Phospho-4EBP1 (Thr37/46) Detection Kit, 500 Assay Points | Revvity [revvity.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. altogenlabs.com [altogenlabs.com]
• 5. revvity.com [revvity.com]
• 6. NCT04774952 : Clinical Trial Detail - Cancer Knowledgebase (CKB) [ckb.genomenon.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 9. weichilab.com [weichilab.com]
• 10. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ascopubs.org [ascopubs.org]
• 12. Dose Escalation of RMC-5552 Monotherapy in Relapsed/Refractory Solid Tumors [clin.larvol.com]
• 13. aacrjournals.org [aacrjournals.org]

A Technical Guide to the Bi-Steric Inhibition of mTORC1 by RMC-5552

Abstract

The mechanistic target of rapamycin (B549165) complex 1 (mTORC1) is a critical regulator of cell growth and proliferation, and its hyperactivation is a common feature in many human cancers. Therapeutic targeting of mTORC1 has been pursued for decades, yet first- and second-generation inhibitors have been hampered by limitations such as incomplete pathway inhibition or dose-limiting toxicities. RMC-5552 is a first-in-class, third-generation mTORC1 inhibitor that employs a novel "bi-steric" mechanism of action. By simultaneously engaging both the allosteric rapamycin-binding site and the orthosteric ATP-binding kinase domain of mTOR, RMC-5552 achieves potent and selective inhibition of mTORC1. This technical guide provides an in-depth overview of the mechanism, preclinical data, clinical findings, and experimental protocols related to RMC-5552, intended for researchers, scientists, and drug development professionals.

The mTOR Signaling Pathway: A Central Hub in Cancer

The PI3K/Akt/mTOR signaling pathway is a crucial intracellular cascade that integrates signals from growth factors and nutrients to control fundamental cellular processes like protein synthesis, cell growth, proliferation, and survival.[1][2] The pathway culminates in the activation of mTOR, a serine/threonine kinase that exists in two distinct multiprotein complexes: mTORC1 and mTORC2.[2]

• mTORC1 , characterized by the regulatory protein Raptor, is a central coordinator of cell growth.[2] It phosphorylates key substrates, including S6 kinase (S6K) and eukaryotic initiation factor 4E-binding protein 1 (4EBP1), to promote protein synthesis and other anabolic processes.[1][2] The phosphorylation of 4EBP1 is a critical event, as it causes the release of the translation initiation factor eIF4E, unleashing the translation of mRNAs encoding proteins essential for cell growth and proliferation.[2][3]

• mTORC2 , defined by the protein Rictor, primarily functions to phosphorylate and activate Akt, a key upstream node in the pathway.[2] This role in activating Akt implicates mTORC2 in cell survival and glucose metabolism.[2]

Therapeutic Limitations of Previous mTOR Inhibitors

Targeting the mTOR pathway has been a long-standing goal in oncology, leading to the development of two main classes of inhibitors:

• First-Generation (Rapalogs): Rapamycin and its analogs (e.g., everolimus) are allosteric inhibitors that bind to FKBP12, and this complex then binds to the FKBP12-Rapamycin Binding (FRB) domain of mTOR. This action effectively inhibits mTORC1-mediated phosphorylation of S6K but only weakly affects the more critical phosphorylation of 4EBP1.[2][4]

• Second-Generation (ATP-Competitive Kinase Inhibitors): These are pan-mTOR inhibitors (e.g., sapanisertib/MLN0128) that compete with ATP in the kinase domain of mTOR.[5] While they potently inhibit both mTORC1 and mTORC2, their clinical utility is often limited by dose-limiting toxicities, particularly hyperglycemia, which is attributed to the inhibition of mTORC2 and its role in glucose metabolism.[2][5][6]

RMC-5552: A Novel Bi-Steric Mechanism of Action

To overcome the limitations of prior inhibitors, a novel class of "bi-steric inhibitors" was developed.[2] RMC-5552 is a first-in-class clinical candidate from this new generation.[7] It is designed as a single molecule that covalently links a rapamycin-like moiety to an ATP-competitive mTOR kinase inhibitor.[8]

This unique structure allows RMC-5552 to bind simultaneously to two distinct sites on mTORC1: the allosteric FRB domain and the orthosteric kinase active site.[9] This dual engagement results in a profound and durable inhibition of mTORC1 activity while maintaining significant selectivity over mTORC2.[2][9] The structural basis for this selectivity is that the Rictor component of mTORC2 partially occludes the FRB domain, hindering the binding of the bi-steric molecule.[5][10]

Caption: RMC-5552 binds simultaneously to the FRB and kinase domains of mTORC1.

Molecular Interactions and Selectivity

X-ray crystallography has revealed that RMC-5552 makes specific hydrogen bonds with key residues in the mTOR kinase domain, including the "hinge" residues G2238 and V2240, as well as E2190 and K2187.[11][12] This precise binding, combined with the allosteric interaction, underpins its high potency.

The key advantage of RMC-5552 is its selectivity for mTORC1 over mTORC2, which translates to a more favorable safety profile.[1][5]

Compound	p4EBP1 IC50 (mTORC1)	pAKT IC50 (mTORC2)	mTORC1/mTORC2 Selectivity Ratio	Reference
RMC-5552	0.14 - 0.48 nM	19 nM	~40-fold	[5]
RMC-6272 (Tool)	Potent p4EBP1 inhibition	-	~27-fold	[13]
RapaLink-1	1.7 nM	6.7 nM	~4-fold	[2][11]

Preclinical Evidence of RMC-5552 Activity

Extensive preclinical studies have demonstrated the potent and selective anti-tumor activity of RMC-5552 and related bi-steric tool compounds.

In Vitro and In Vivo Monotherapy

Bi-steric inhibitors show potent anti-proliferative effects in cancer cell lines with hyperactivated mTORC1 signaling, particularly those with mutations in TSC1 or TSC2.[7] In vivo, RMC-5552 has demonstrated significant, dose-dependent anti-tumor activity.[5]

Model	Compound	Dosing Regimen	Outcome	Reference
HCC1954 Breast Cancer Xenograft	RMC-5552	1 mg/kg, IV, weekly	Significant tumor growth inhibition	[5][14]
3 mg/kg, IV, weekly	Tumor stasis	[5][14]
MCF-7 Breast Cancer Xenograft	RMC-5552	1-10 mg/kg, IP, weekly	Reduction in tumor volume
Bladder Cancer PDX (TSC1/2 deficient)	RMC-5552	-	Significant tumor volume reduction

Combination Therapy with RAS(ON) Inhibitors

The mTOR pathway is a key mediator of resistance in RAS-addicted cancers.[4] Preclinical studies have shown marked combinatorial activity when bi-steric mTORC1 inhibitors are combined with direct inhibitors of active RAS (RAS(ON) inhibitors).[4][15]

Model	Combination	Outcome	Reference
KRAS-mutant NSCLC (NCI-H2122)	RMC-6272 + Sotorasib	Durable tumor regressions and enhanced apoptosis	[2][4][16]

Clinical Development: The Phase 1/1b Trial (NCT04774952)

RMC-5552 is the first bi-steric mTORC1-selective inhibitor to enter clinical trials.[5][8] The first-in-human, open-label, Phase 1/1b dose-escalation study evaluated its safety, pharmacokinetics (PK), and preliminary efficacy in patients with advanced solid tumors.[5][6]

Caption: High-level overview of the RMC-5552 Phase 1/1b clinical trial design.

Safety and Tolerability

As of June 2023, 57 patients had been evaluated across multiple dose levels.[5][6] The safety profile was tolerable and consistent with on-target mTORC1 inhibition.

Adverse Event Category	Details	Reference
Most Common TRAEs (>20%)	Mucositis/Stomatitis (49%), Nausea (44%), Fatigue (42%), Decreased Appetite (32%)	[5][17][18]
Key mTORC2-related Toxicity	Hyperglycemia incidence was low (4%) and not dose-limiting	[5][6][17]
Dose-Limiting Toxicity	Mucositis/Stomatitis was the most common Grade 3 TRAE at doses ≥10 mg	[4][16][18]
Toxicity Mitigation	Prophylactic tacrolimus (B1663567) mouthwash (TM) reduced the rate of mucositis from 65% to 31% in the 8-12 mg dose range, enabling further dose escalation	[5][17][19]

Clinical Activity

RMC-5552 demonstrated encouraging signs of clinical activity in a heavily pre-treated patient population.[4]

Efficacy Metric	Finding	Reference
Disease Control Rate (DCR)	64% - 68%	[5][19][20]
Confirmed Responses	Complete Response: 1 patient with PTEN- and PIK3CA-altered endometrial cancer.	[5][19]
Partial Response: 1 patient with a PTEN-mutant head and neck cancer.	[4][18]
Molecular Responses	Clearance of PI3K/mTOR pathway variants in circulating tumor DNA (ctDNA) was observed.	[5][14]

Key Experimental Methodologies

In Vitro Cellular Assays

• Cell Culture: Cancer cell lines (e.g., HCC1954) are maintained in appropriate media, such as RPMI-1640 supplemented with 10% heat-inactivated FBS, at 37°C in a 5% CO2 atmosphere.[5]

• Phosphorylation Inhibition Assay: Cells are treated with varying concentrations of inhibitors (e.g., RMC-5552, rapamycin). Following treatment, cells are lysed, and protein concentrations are determined. Levels of phosphorylated proteins (e.g., phospho-4EBP1 at Thr37/46, phospho-S6 at Ser240/244, phospho-AKT) and total proteins are quantified using immunoassays, such as Meso Scale Discovery (MSD) kits, to determine IC50 values.[14]

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., female BALB/c nude mice) are used.[12]

• Tumor Implantation: Human cancer cells (e.g., 5-10 million HCC1954 cells) are suspended in a solution like Matrigel and injected subcutaneously into the flank of the mice.

• Treatment: Once tumors reach a specified volume (e.g., 100-200 mm³), mice are randomized into treatment and vehicle control groups. RMC-5552 is administered, typically via intravenous (IV) or intraperitoneal (IP) injection, on a specified schedule (e.g., once weekly).[5][12]

• Efficacy Endpoints: Tumor volume is measured regularly (e.g., twice weekly) with calipers. Animal body weight is monitored as an indicator of tolerability.[5]

In Vivo Pharmacodynamic Analysis

• Sample Collection: At specified time points after the final dose, tumors are excised from euthanized animals and immediately snap-frozen.[14]

• Lysate Preparation: Frozen tumors are homogenized in a complete lysis buffer using a bead shaker.[14]

• Quantification: The levels of phosphoproteins (e.g., p4EBP1) in the tumor homogenates are quantified using validated immunoassay kits (e.g., MSD Phospho-4EBP1 Whole Cell Lysate Kit) according to the manufacturer's protocol.[14]

Pharmacokinetic Analysis

• Sample Collection: Plasma samples are collected from animals or patients at various time points after drug administration.

• Sample Preparation: Samples undergo protein precipitation and centrifugation.[6]

• Analysis: The concentration of RMC-5552 is determined using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6] Pharmacokinetic parameters such as Cmax, Tmax, and AUC are calculated using noncompartmental analysis.[6]

Conclusion and Future Directions

RMC-5552 represents a significant advancement in the therapeutic targeting of the mTOR pathway. Its novel bi-steric mechanism confers potent and highly selective inhibition of mTORC1, leading to deep suppression of the critical 4EBP1-eIF4E axis of translation control.[3][4] This profile overcomes key limitations of previous mTOR inhibitors, notably the incomplete 4EBP1 inhibition by rapalogs and the mTORC2-mediated hyperglycemia associated with pan-mTOR kinase inhibitors.[1][5]

Preclinical data have established robust single-agent and combination anti-tumor activity.[4][5] Early clinical findings from the Phase 1/1b study have confirmed that RMC-5552 is clinically active at tolerable doses, demonstrating a favorable safety profile and encouraging signs of efficacy in patients with mTOR pathway-activated tumors.[4][5] The successful mitigation of mucositis with prophylactic measures further enhances its therapeutic window.[5]

Future research will focus on optimizing the dose and schedule, exploring its efficacy in specific patient populations defined by genomic biomarkers (e.g., PTEN, TSC1/2, PIK3CA mutations), and advancing its development in combination with other targeted agents, particularly RAS(ON) inhibitors, for which there is a strong preclinical rationale.[4]

References

• 1. Facebook [cancer.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ir.revmed.com [ir.revmed.com]
• 10. atsjournals.org [atsjournals.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 14. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ascopubs.org [ascopubs.org]
• 16. ascopubs.org [ascopubs.org]
• 17. aacrjournals.org [aacrjournals.org]
• 18. aacrjournals.org [aacrjournals.org]
• 19. aacrjournals.org [aacrjournals.org]
• 20. revmed.com [revmed.com]

RMC-5552: A Technical Guide to Target Engagement and Downstream Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-5552 is a first-in-class, investigational, bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] Its unique mechanism of action, involving simultaneous binding to two distinct sites on mTORC1, allows for potent and selective inhibition of this key signaling node.[3] This high selectivity for mTORC1 over mTORC2 is a significant advancement compared to previous generations of mTOR inhibitors, potentially leading to an improved therapeutic window.[1] RMC-5552 is currently under evaluation in clinical trials for the treatment of refractory solid tumors.[3]

This technical guide provides an in-depth overview of the target engagement and downstream signaling of RMC-5552, compiling available preclinical data into a comprehensive resource. It is intended to equip researchers, scientists, and drug development professionals with the necessary information to understand and potentially investigate this novel therapeutic agent.

Core Mechanism of Action

RMC-5552 is designed to selectively inhibit mTORC1, a central regulator of cell growth, proliferation, and metabolism.[3] By binding to both the FKBP12-rapamycin-binding (FRB) allosteric site and the ATP-competitive active site of mTOR, RMC-5552 effectively and deeply suppresses mTORC1 kinase activity.[4] This bi-steric mechanism confers high selectivity for mTORC1 over the related mTORC2 complex.[5]

The primary downstream effect of RMC-5552 is the inhibition of phosphorylation of key mTORC1 substrates, most notably the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1) and the ribosomal protein S6 kinase (S6K).[1][6] Inhibition of 4EBP1 phosphorylation leads to its binding to the eukaryotic translation initiation factor 4E (eIF4E), thereby suppressing the translation of oncogenic proteins.[7] This ultimately results in cell cycle arrest and apoptosis in cancer cells with hyperactive mTORC1 signaling.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data for RMC-5552 and its preclinical tool compound, RMC-6272.

Table 1: In Vitro Potency and Selectivity of RMC-5552 and RMC-6272 [7][8]

Compound	p4EBP1 IC50 (nM) (MDA-MB-468 cells)	pAKT IC50 (nM) (MDA-MB-468 cells)	mTORC1/mTORC2 Selectivity	Selectivity over other Lipid Kinases
RMC-5552	0.48	19	~40-fold	>53-fold
RMC-6272	0.44	12	~27-fold	>1000-fold

Table 2: Kinase Panel Selectivity of RMC-5552 and RMC-6272 [8]

Compound	Kinase Panel Screen (300 kinases)
RMC-5552	<30% inhibition at 1 µM
RMC-6272	<30% inhibition at 1 µM

Signaling Pathways and Experimental Workflows

RMC-5552 Signaling Pathway

The following diagram illustrates the PI3K/Akt/mTOR signaling pathway and the specific point of intervention for RMC-5552.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for RMC-5552 in KRAS Mutant Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRAS is one of the most frequently mutated oncogenes in human cancers, driving tumor growth and survival. Direct inhibition of KRAS has been a long-standing challenge in oncology. RMC-5552 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] It uniquely binds to both the orthosteric and allosteric sites of mTORC1, leading to profound inhibition of its kinase activity.[3][4][5] This mechanism of action results in the suppression of the phosphorylation of key mTORC1 substrates, including the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1) and ribosomal protein S6 kinase (S6K).[1][6]

Hyperactivation of the PI3K/mTOR pathway is a known mechanism of resistance to targeted therapies in KRAS-driven cancers. Preclinical studies have demonstrated that combining RMC-5552 with direct KRAS inhibitors leads to synergistic anti-tumor activity in KRAS mutant cancer models, including those that have developed resistance to KRAS inhibitor monotherapy.[4][7][8] This combination strategy effectively co-suppresses the ERK and PI3K/mTOR signaling pathways, leading to cell cycle arrest, apoptosis, and durable tumor regressions.[7][9]

These application notes provide a summary of the preclinical data and detailed protocols for utilizing RMC-5552 in research settings focused on KRAS mutant cancer cell lines.

Data Presentation

In Vitro Activity of RMC-5552

RMC-5552 demonstrates potent and selective inhibition of mTORC1 signaling in cancer cell lines. The following table summarizes the half-maximal inhibitory concentrations (IC50) for the inhibition of the phosphorylation of key mTORC1 substrates.

Compound	Target	IC50 (nM)	Cell Line	Notes
RMC-5552	p-p70S6K (T389)	0.14	MDA-MB-468	Demonstrates potent inhibition of a direct mTORC1 substrate.
RMC-5552	p-4EBP1 (T37/46)	0.48	MDA-MB-468	Shows strong inhibition of a key regulator of cap-dependent translation.
RMC-5552	p-AKT (S473)	19	MDA-MB-468	Indicates ~40-fold selectivity for mTORC1 over mTORC2.[1][2]

Note: Comprehensive cell viability IC50 data for RMC-5552 across a wide panel of KRAS mutant cell lines (e.g., G12D, G12V, G13D) is not currently publicly available in a consolidated format.

In Vivo Antitumor Activity of RMC-5552 in Combination with a KRAS G12C Inhibitor

Preclinical xenograft models have shown the efficacy of RMC-5552 in combination with KRAS G12C inhibitors. The following data is from a study using the NCI-H2122 non-small cell lung cancer (NSCLC) cell line, which harbors a KRAS G12C mutation and is deficient in STK11, a tumor suppressor that negatively regulates mTORC1.[4]

Treatment Group	Dosing	Tumor Growth Outcome
Vehicle	-	Progressive tumor growth
RMC-5552	10 mg/kg, weekly	Modest tumor growth inhibition
RMC-6291 (KRAS G12C inhibitor)	100 mg/kg, daily	Modest tumor growth inhibition
RMC-5552 + RMC-6291	10 mg/kg weekly + 100 mg/kg daily	Durable tumor regressions[4][7]

Note: RMC-6291 is a preclinical tool compound. The combination of RMC-5552 with clinically relevant KRAS inhibitors like sotorasib (B605408) has also shown synergistic effects.[7]

Signaling Pathways and Experimental Workflow

KRAS and mTORC1 Signaling Pathway

Caption: Simplified KRAS and mTORC1 signaling pathways and points of inhibition.

General Experimental Workflow

Caption: A general workflow for evaluating RMC-5552 in KRAS mutant cancer models.

Experimental Protocols

Protocol 1: Cell Viability Assay using CellTiter-Glo®

This protocol is for determining the IC50 of RMC-5552 in KRAS mutant cancer cell lines.

Materials:

• KRAS mutant cancer cell lines (e.g., NCI-H2122, HCT116, etc.)

• Complete cell culture medium

• RMC-5552 (stock solution in DMSO)

• 96-well opaque-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well opaque-walled plate at a density of 2,000-5,000 cells per well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of RMC-5552 in complete culture medium. A typical concentration range would be from 1 µM down to 0.01 nM. Include a DMSO vehicle control.

  • Carefully remove the medium from the wells and add 100 µL of the diluted RMC-5552 or vehicle control.

  • For combination studies, add the KRAS inhibitor at a fixed concentration to the RMC-5552 serial dilutions.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• CellTiter-Glo® Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.[10]

  • Add 100 µL of CellTiter-Glo® reagent to each well.[8][10]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[10]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[8][10]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 values by plotting the percentage of viability against the log of the RMC-5552 concentration and fitting the data to a four-parameter logistic curve.

Protocol 2: Western Blotting for mTORC1 Signaling Pathway

This protocol is for assessing the inhibition of mTORC1 downstream signaling by RMC-5552.

Materials:

• KRAS mutant cancer cell lines

• 6-well plates

• RMC-5552

• Phosphatase and protease inhibitor cocktails

• RIPA lysis buffer

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies:

  • Phospho-4E-BP1 (Thr37/46) (e.g., Cell Signaling Technology #2855)[9][11]

  • Total 4E-BP1 (e.g., Cell Signaling Technology #9644)

  • Phospho-p70 S6 Kinase (Thr389) (e.g., Cell Signaling Technology #9234)

  • Total p70 S6 Kinase

  • β-actin (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with various concentrations of RMC-5552 for 2-4 hours.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with phosphatase and protease inhibitors.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate the proteins on a 12% SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[6][9]

  • Incubate the membrane with the primary antibody (diluted in 5% BSA/TBST) overnight at 4°C with gentle shaking.[6][9]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply the ECL substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensities and normalize to the total protein and/or loading control.

Protocol 3: In Vivo Xenograft Study

This protocol provides a general framework for evaluating the anti-tumor efficacy of RMC-5552 in combination with a KRAS inhibitor in a mouse xenograft model.

Materials:

• KRAS mutant cancer cell line (e.g., NCI-H2122)

• Immunocompromised mice (e.g., nude or NSG mice)

• Matrigel

• RMC-5552

• KRAS inhibitor (e.g., sotorasib or a tool compound)

• Appropriate vehicle for drug formulation

• Calipers for tumor measurement

• Animal balance

Procedure:

• Tumor Cell Implantation:

  • Harvest cancer cells and resuspend them in a 1:1 mixture of PBS and Matrigel.

  • Subcutaneously inject 1-5 x 10^6 cells into the flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth regularly using calipers.

  • When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, RMC-5552 alone, KRAS inhibitor alone, Combination).

• Drug Administration:

  • Prepare fresh drug formulations on each day of dosing.

  • Administer the drugs according to the specified doses and schedule (e.g., RMC-5552 at 10 mg/kg weekly via intraperitoneal injection; KRAS inhibitor daily via oral gavage).[4][7]

• Monitoring:

  • Measure tumor volumes with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Study Endpoint and Analysis:

  • The study can be terminated when tumors in the control group reach a predetermined size, or after a specified duration of treatment.

  • Calculate tumor growth inhibition (TGI) for each treatment group relative to the vehicle control.

  • At the end of the study, tumors can be harvested for pharmacodynamic analysis (e.g., western blotting for target engagement).

Conclusion

RMC-5552 is a promising therapeutic agent for the treatment of KRAS mutant cancers, particularly when used in combination with direct KRAS inhibitors. The provided data and protocols offer a foundation for researchers to further investigate the preclinical efficacy and mechanism of action of RMC-5552 in relevant cancer models. Careful experimental design and adherence to detailed protocols are crucial for obtaining reproducible and meaningful results.

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 2. promegaconnections.com [promegaconnections.com]
• 3. Phospho-4EBP1 (Thr37, Thr46) Polyclonal Antibody (PA5-17728) [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Phospho-4E-BP1 (Thr37/46) Antibody | Cell Signaling Technology [awsprod-cellsignal.com]
• 7. researchgate.net [researchgate.net]
• 8. 2. Cell viability assay [bio-protocol.org]
• 9. ccrod.cancer.gov [ccrod.cancer.gov]
• 10. ch.promega.com [ch.promega.com]
• 11. Phospho-4E-BP1 (Thr37/46) (236B4) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]

Application Note: Western Blot Protocol for Monitoring p-4EBP1 Inhibition by RMC-5552

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for performing a Western blot to detect the phosphorylation of eukaryotic initiation factor 4E-binding protein 1 (4E-BP1) at threonine 37 and 46 (p-4EBP1) in cell lysates following treatment with RMC-5552. RMC-5552 is a potent and selective bi-steric inhibitor of mTORC1, a key kinase that phosphorylates 4E-BP1.[1][2][3][4] Inhibition of 4E-BP1 phosphorylation is a critical indicator of RMC-5552's on-target activity, leading to the suppression of cap-dependent translation.[5][6][7][8][9] This document outlines the necessary reagents, step-by-step procedures, and data interpretation guidelines for accurately assessing the efficacy of RMC-5552 in preclinical models.

Introduction

The PI3K/mTOR signaling pathway is frequently hyperactivated in various cancers, making it a prime target for therapeutic intervention.[1][4] The mammalian target of rapamycin (B549165) (mTOR) exists in two distinct complexes, mTORC1 and mTORC2.[5] mTORC1 plays a crucial role in regulating cell growth and proliferation by phosphorylating key substrates, including 4E-BP1 and S6 kinase (S6K).[1][5] Phosphorylation of 4E-BP1 by mTORC1 causes its dissociation from the eukaryotic translation initiation factor 4E (eIF4E), allowing for the initiation of cap-dependent translation of oncogenic proteins like MYC.[5][7]

RMC-5552 is a third-generation, bi-steric mTORC1-selective inhibitor that demonstrates potent and selective inhibition of mTORC1 over mTORC2.[1][10][11] Unlike earlier generation mTOR inhibitors, RMC-5552 effectively suppresses the phosphorylation of 4E-BP1.[2][3][6][9] Monitoring the phosphorylation status of 4E-BP1 is therefore a robust pharmacodynamic biomarker for assessing the biological activity of RMC-5552 in both in vitro and in vivo studies.[1] Western blotting is a widely used and reliable method for this purpose.

Signaling Pathway and Experimental Workflow

Caption: mTORC1 signaling pathway and the inhibitory action of RMC-5552.

Caption: Experimental workflow for Western blot analysis of p-4EBP1.

Experimental Protocol

Materials and Reagents

Table 1: Reagents and Materials

Reagent/Material	Supplier (Example)	Catalog Number (Example)
Cell Culture Medium (e.g., RPMI-1640)	Gibco	11875093
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin (B12071052)	Gibco	15140122
RMC-5552	Selleck Chemicals	S8819
DMSO (Vehicle)	Sigma-Aldrich	D2650
RIPA Lysis and Extraction Buffer	Thermo Fisher Scientific	89900
Protease Inhibitor Cocktail	Roche	11836170001
Phosphatase Inhibitor Cocktail 2 & 3	Sigma-Aldrich	P5726 & P0044
BCA Protein Assay Kit	Thermo Fisher Scientific	23225
4X Laemmli Sample Buffer	Bio-Rad	1610747
2-Mercaptoethanol (B42355)	Sigma-Aldrich	M3148
Precast Polyacrylamide Gels (e.g., 4-20%)	Bio-Rad	4561096
Tris/Glycine/SDS Buffer (10X)	Bio-Rad	1610732
PVDF Membranes	Millipore	IPFL00010
Methanol (B129727)	Fisher Scientific	A412-4
Tris-Buffered Saline (TBS)	VWR	97062-284
Tween 20	Sigma-Aldrich	P9416
Non-fat Dry Milk or BSA	LabScientific	M0841
Primary Antibody: Rabbit anti-p-4EBP1 (Thr37/46)	Cell Signaling Technology	2855
Primary Antibody: Rabbit anti-4EBP1	Cell Signaling Technology	9644
Primary Antibody: Mouse anti-β-Actin	Sigma-Aldrich	A5441
Secondary Antibody: HRP-linked Anti-rabbit IgG	Cell Signaling Technology	7074
Secondary Antibody: HRP-linked Anti-mouse IgG	Cell Signaling Technology	7076
Chemiluminescent HRP Substrate	Millipore	WBKLS0500

Procedure

1. Cell Culture and Treatment a. Culture cells of interest (e.g., HCC1954 breast cancer cell line) in appropriate media supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator. b. Seed cells in 6-well plates and allow them to reach 70-80% confluency. c. Treat cells with varying concentrations of RMC-5552 (e.g., 0, 1, 10, 100, 1000 nM) or vehicle (DMSO) for the desired time period (e.g., 2, 6, 24 hours).

2. Cell Lysis a. Aspirate the culture medium and wash the cells once with ice-cold PBS. b. Add 100-200 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each well. c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Incubate on ice for 30 minutes with vortexing every 10 minutes. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Transfer the supernatant (protein lysate) to a new pre-chilled tube.

3. Protein Quantification a. Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

4. Sample Preparation a. Based on the protein concentrations, normalize all samples to the same concentration (e.g., 1-2 µg/µL) with lysis buffer. b. Add 4X Laemmli sample buffer to a final concentration of 1X and 2-mercaptoethanol to a final concentration of 5%. c. Boil the samples at 95-100°C for 5 minutes.

5. SDS-PAGE a. Load 20-30 µg of protein per lane into a precast polyacrylamide gel. b. Run the gel in 1X Tris/Glycine/SDS running buffer at 100-120V until the dye front reaches the bottom of the gel.

6. Protein Transfer a. Activate a PVDF membrane by immersing it in methanol for 15 seconds, followed by a brief rinse in deionized water and then equilibration in transfer buffer. b. Assemble the transfer stack (sponge, filter paper, gel, membrane, filter paper, sponge) and perform the transfer according to the manufacturer's protocol (e.g., wet transfer at 100V for 1 hour or semi-dry transfer).

7. Blocking and Antibody Incubation a. After transfer, block the membrane with 5% non-fat dry milk or 5% BSA in TBST (TBS with 0.1% Tween 20) for 1 hour at room temperature with gentle agitation.[12][13] b. Incubate the membrane with the primary antibody against p-4EBP1 (e.g., 1:1000 dilution in 5% BSA in TBST) overnight at 4°C with gentle agitation.[12] c. Wash the membrane three times for 5 minutes each with TBST.[12][13] d. Incubate the membrane with the HRP-conjugated secondary antibody (e.g., 1:2000 dilution in 5% non-fat dry milk in TBST) for 1 hour at room temperature.[12][13] e. Wash the membrane three times for 5 minutes each with TBST.

8. Detection and Analysis a. Prepare the chemiluminescent HRP substrate according to the manufacturer's instructions and incubate with the membrane. b. Capture the chemiluminescent signal using a digital imaging system. c. For normalization, the membrane can be stripped and re-probed for total 4E-BP1 and a loading control like β-actin.

Data Presentation and Interpretation

Quantitative data from the Western blot analysis should be presented in a clear and structured format to allow for easy comparison between different treatment conditions.

Table 2: Densitometric Analysis of p-4EBP1 Levels

RMC-5552 Conc. (nM)	p-4EBP1 (Relative Density)	Total 4E-BP1 (Relative Density)	β-Actin (Relative Density)	Normalized p-4EBP1/Total 4E-BP1
0 (Vehicle)
1
10
100
1000

Relative density values are obtained from densitometric analysis of the Western blot bands using software such as ImageJ. The normalized value is calculated by dividing the relative density of the p-4EBP1 band by the relative density of the total 4E-BP1 band, and subsequently normalizing to the vehicle control.

A dose-dependent decrease in the normalized p-4EBP1 levels is expected with increasing concentrations of RMC-5552, indicating effective on-target inhibition of mTORC1.[1]

Troubleshooting

Table 3: Common Western Blotting Issues and Solutions

Issue	Possible Cause	Solution
No or weak signal	Inactive antibody	Use a fresh or different lot of antibody.
Insufficient protein loaded	Increase the amount of protein loaded per lane.
Inefficient transfer	Verify transfer efficiency with Ponceau S staining. Optimize transfer time and voltage.
High background	Insufficient blocking	Increase blocking time or use a different blocking agent (e.g., BSA instead of milk).
Antibody concentration too high	Titrate the primary and secondary antibody concentrations.
Insufficient washing	Increase the number and duration of wash steps.
Non-specific bands	Antibody cross-reactivity	Use a more specific antibody. Optimize antibody dilution.
Protein degradation	Ensure protease and phosphatase inhibitors are always used in the lysis buffer.

Conclusion

This application note provides a comprehensive protocol for the detection of p-4EBP1 by Western blot as a pharmacodynamic marker for the activity of the mTORC1 inhibitor, RMC-5552. Adherence to this detailed methodology will enable researchers to reliably assess the dose- and time-dependent effects of RMC-5552 on the mTOR signaling pathway, providing crucial data for preclinical drug development.

References

• 1. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. ascopubs.org [ascopubs.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape [morressier.com]
• 9. ascopubs.org [ascopubs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. biorxiv.org [biorxiv.org]
• 12. ccrod.cancer.gov [ccrod.cancer.gov]
• 13. ccrod.cancer.gov [ccrod.cancer.gov]

Combination Therapy of RMC-5552 with RAS Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAS-addicted cancers remain a significant therapeutic challenge. While direct RAS inhibitors have shown promise, resistance often emerges through the activation of bypass signaling pathways. One critical escape mechanism involves the PI3K/AKT/mTOR pathway. RMC-5552 is a potent and selective bi-steric inhibitor of mTORC1 that deeply suppresses mTORC1 signaling while sparing mTORC2, potentially offering a better safety profile than dual mTORC1/2 inhibitors.[1][2][3][4] Preclinical studies have demonstrated that combining RMC-5552 or its tool compound equivalent, RMC-6272, with RAS inhibitors leads to synergistic anti-tumor activity in KRAS-mutant cancer models.[5][6] This combination strategy aims to overcome resistance and induce durable tumor regressions by simultaneously targeting two key survival pathways.[1][5]

These application notes provide a summary of the preclinical data and detailed protocols for key experiments to evaluate the combination of RMC-5552 with RAS inhibitors.

Data Presentation

In Vivo Efficacy of RMC-5552 in Combination with a KRAS G12C Inhibitor

The combination of RMC-5552 with a KRAS G12C inhibitor has been shown to cause durable tumor regressions in non-small cell lung cancer (NSCLC) xenograft models.

Table 1: In Vivo Antitumor Activity in H2122 NSCLC Xenograft Model [1]

Treatment Group	Dosing Schedule	Mean Tumor Volume Change (%)	Statistical Significance (vs. Vehicle)
Vehicle	-	Growth	-
RMC-5552	10 mg/kg, weekly	Growth Inhibition	p < 0.05
RMC-6291 (KRAS G12C Inhibitor)	100 mg/kg, daily	Growth Inhibition	p < 0.05
RMC-5552 + RMC-6291	As above	Tumor Regression	p < 0.001

Table 2: In Vivo Antitumor Activity in KRAS G12C Mutant NSCLC Patient-Derived Xenograft (PDX) Models [1]

PDX Model	Treatment Group	Mean Tumor Volume Change (%)	Statistical Significance (vs. Vehicle)
LX349	Vehicle	Growth	-
RMC-6272 (RMC-5552 tool)	Growth Inhibition	p < 0.05
RMC-4998 (KRAS G12C Inhibitor)	Growth Inhibition	p < 0.05
RMC-6272 + RMC-4998	Tumor Regression	p < 0.001
LX369	Vehicle	Growth	-
RMC-6272 (RMC-5552 tool)	Growth Inhibition	p < 0.05
RMC-4998 (KRAS G12C Inhibitor)	Growth Inhibition	p < 0.05
RMC-6272 + RMC-4998	Tumor Regression	p < 0.001

In Vitro Synergistic Activity

The combination of RMC-6272 and the KRAS G12C inhibitor RM-018 has demonstrated synergistic effects on cell viability and apoptosis in KRAS G12C mutant NSCLC cell lines.

Table 3: In Vitro Apoptosis Induction in H1373 NSCLC Cells [1]

Treatment Group (72h)	Concentration	% Annexin V Positive Cells	Statistical Significance
Vehicle	-	~5%	-
RM-018	100 nM	~15%	p < 0.05 vs. Vehicle
RMC-6272	1 nM	~10%	p < 0.05 vs. Vehicle
RM-018 + RMC-6272	As above	~40%	p < 0.001 vs. Single Agents

Signaling Pathways and Experimental Workflows

RAS and mTOR Signaling Crosstalk

Mutant RAS activates downstream signaling through multiple effector pathways, including the RAF-MEK-ERK and PI3K-AKT-mTOR cascades. These pathways are interconnected, and inhibition of one can lead to compensatory activation of the other. The combination of a RAS inhibitor and an mTORC1 inhibitor like RMC-5552 aims to block these key signaling nodes simultaneously.

Caption: Simplified RAS and mTOR signaling pathways and points of inhibition.

Experimental Workflow for In Vivo Combination Studies

A typical workflow for assessing the in vivo efficacy of RMC-5552 in combination with a RAS inhibitor involves tumor cell implantation, animal randomization, drug administration, and monitoring of tumor growth and animal well-being.

Caption: Workflow for in vivo combination efficacy studies.

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol is for determining the effect of RMC-5552 and a RAS inhibitor, alone and in combination, on the viability of KRAS-mutant NSCLC cells.

Materials:

• KRAS-mutant NSCLC cell lines (e.g., H1373, H2122)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• RMC-5552 (or RMC-6272)

• RAS inhibitor (e.g., sotorasib, adagrasib)

• 96-well plates

• MTS reagent (e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay)

• Plate reader

Procedure:

• Seed cells in 96-well plates at a density of 2,000-5,000 cells per well in 100 µL of complete growth medium.

• Incubate overnight at 37°C, 5% CO2.

• Prepare serial dilutions of RMC-5552 and the RAS inhibitor in complete growth medium.

• Treat cells with single agents or in combination at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubate for 72 hours at 37°C, 5% CO2.

• Add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C, 5% CO2.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control. Data can be analyzed for synergy using the combination index (CI) method, where CI < 1 indicates synergy.[1]

Western Blot Analysis

This protocol is for assessing the pharmacodynamic effects of RMC-5552 and a RAS inhibitor on downstream signaling pathways.

Materials:

• KRAS-mutant NSCLC cell lines (e.g., H1373, H2122)

• RMC-5552 (or RMC-6272)

• RAS inhibitor

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Phospho-4E-BP1 (Thr37/46)

  • Total 4E-BP1

  • Phospho-ERK1/2 (Thr202/Tyr204)

  • Total ERK1/2

  • MCL-1

  • BIM

  • Actin or GAPDH (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with RMC-5552 and/or a RAS inhibitor at the desired concentrations for the specified time (e.g., 2, 6, 24 hours).

• Lyse cells on ice with lysis buffer.

• Clarify lysates by centrifugation and determine protein concentration.

• Denature protein samples and separate by SDS-PAGE.

• Transfer proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the signal using a chemiluminescent substrate.[1]

In Vivo Xenograft Studies

This protocol outlines the procedure for evaluating the anti-tumor efficacy of RMC-5552 in combination with a RAS inhibitor in a mouse xenograft model.

Materials:

• Immunodeficient mice (e.g., nude or NSG mice)

• KRAS-mutant NSCLC cells (e.g., H2122) or patient-derived tumor fragments

• RMC-5552

• RAS inhibitor

• Vehicle for drug formulation

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant tumor cells or fragments into the flank of the mice.

• Monitor tumor growth. When tumors reach a mean volume of 150-200 mm³, randomize the mice into treatment groups (n=5-8 mice per group):

  • Group 1: Vehicle

  • Group 2: RMC-5552

  • Group 3: RAS inhibitor

  • Group 4: RMC-5552 + RAS inhibitor

• Administer the drugs according to the specified dosing schedule (e.g., RMC-5552 at 10 mg/kg weekly via intraperitoneal injection; RAS inhibitor at its effective dose and schedule).[1]

• Measure tumor volumes with calipers twice weekly and monitor mouse body weight as a measure of toxicity.

• At the end of the study, euthanize the mice, and excise the tumors for weight measurement and pharmacodynamic analysis (e.g., Western blotting for pathway biomarkers).[1]

Conclusion

The combination of the mTORC1-selective inhibitor RMC-5552 with RAS inhibitors represents a promising therapeutic strategy for RAS-driven cancers. The preclinical data strongly support a synergistic anti-tumor effect, driven by the dual blockade of critical cell survival and proliferation pathways. The protocols provided herein offer a framework for researchers to further investigate and validate this combination therapy in relevant preclinical models.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. wjpls.org [wjpls.org]
• 4. diva-portal.org [diva-portal.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Concomitant targeting of the mTOR/MAPK pathways: novel therapeutic strategy in subsets of RICTOR/KRAS-altered non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies with RMC-5552

For Research Use Only

Introduction

RMC-5552 is a potent and selective, third-generation bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] It is designed to bind to two distinct sites on mTORC1, leading to profound inhibition of its activity while maintaining selectivity over mTORC2.[2] This selectivity helps to avoid the dose-limiting toxicities, such as hyperglycemia, associated with previous generations of mTOR inhibitors that also inhibit mTORC2.[3] RMC-5552's mechanism of action involves the inhibition of protein translation through the activation of the downstream tumor suppressor 4EBP1.[1] Preclinical studies have demonstrated significant anti-tumor activity in various cancer models with mTOR pathway activation.[1]

These application notes provide a summary of available preclinical data on RMC-5552 and detailed protocols for its use in in vivo xenograft studies to guide researchers in their experimental design.

Data Presentation

Table 1: In Vivo Efficacy of RMC-5552 in HCC1954 Breast Cancer Xenograft Model

Animal Model	Human Cell Line	Treatment	Dose	Administration Route	Dosing Schedule	Outcome	Tolerability
BALB/c nude mice	HCC1954 (PIK3CA H1047R mutant)	RMC-5552	1 mg/kg	Intraperitoneal (IP)	Once weekly	Significant tumor growth inhibition	Well-tolerated (assessed by body weight)
BALB/c nude mice	HCC1954 (PIK3CA H1047R mutant)	RMC-5552	3 mg/kg	Intraperitoneal (IP)	Once weekly	Tumor stasis	Well-tolerated (assessed by body weight)

Data extracted from a preclinical study on RMC-5552.[3][4]

Table 2: Pharmacokinetic Parameters of RMC-5552 in Mice

Compound	Dose	Administration Route	Tmax (h)	Cmax (μM)	AUClast (μM·h)	t1/2 (h)
RMC-5552	1 mg/kg	Intraperitoneal (IP)	2.0 ± 0.0	3.19 ± 0.62	25.9 ± 3.0	4.8 ± 0.4

Pharmacokinetic parameters were determined in male BALB/c mice (n=3). Data presented as mean ± SD.[5][6]

Signaling Pathway

Caption: RMC-5552 selectively inhibits mTORC1, preventing phosphorylation of 4EBP1 and S6K1.

Experimental Protocols

Protocol 1: In Vivo Antitumor Efficacy in a Subcutaneous Xenograft Model

This protocol details the methodology for assessing the in vivo antitumor activity of RMC-5552 in a human breast cancer xenograft model.[3][4]

1. Cell Culture:

• Culture HCC1954 human breast cancer cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Routinely subculture cells upon reaching 80-90% confluency.

2. Animal Model:

• Use female athymic nude mice, 6-8 weeks of age.

• Allow mice to acclimatize for at least one week before the start of the experiment.

• Provide sterile food and water ad libitum.

3. Tumor Implantation:

• Harvest HCC1954 cells during the logarithmic growth phase and resuspend in sterile phosphate-buffered saline (PBS) at a concentration of 2.5 x 10^7 cells/mL.

• Mix the cell suspension 1:1 with Matrigel.

• Subcutaneously inject 0.2 mL of the cell/Matrigel suspension (5 x 10^6 cells) into the right flank of each mouse.

4. RMC-5552 Formulation and Administration:

• Prepare the vehicle solution consisting of 5% Transcutol, 5% Solutol HS 15, and 90% water (v/w/v).

• Prepare RMC-5552 fresh on each day of dosing by dissolving it in the vehicle to the desired final concentrations (e.g., 0.1 mg/mL for a 1 mg/kg dose, assuming a 10 mL/kg injection volume).

• Administer RMC-5552 or vehicle via intraperitoneal (IP) injection once weekly.

5. Study Execution and Monitoring:

• Monitor tumor growth by measuring the length and width of the tumors with calipers twice a week.

• Calculate tumor volume using the formula: (width^2 x length) / 2.

• Record the body weight of each mouse twice a week as a measure of toxicity.

• Randomize mice into treatment groups when the average tumor volume reaches approximately 150-200 mm^3.

• Continue treatment for the duration specified in the study design.

6. Endpoint and Data Analysis:

• The primary endpoint is typically tumor growth inhibition.

• At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamics).

• Analyze the data using appropriate statistical methods, such as a two-way ANOVA, to compare tumor growth between treatment groups.

Caption: Workflow for assessing RMC-5552 efficacy in a xenograft model.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays with RMC-5552 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-5552 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] By binding to both the FKBP12-rapamycin binding (FRB) allosteric site and the ATP-catalytic site of mTOR, RMC-5552 effectively suppresses the phosphorylation of key mTORC1 substrates, including the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[1][3][4] This leads to the inhibition of cap-dependent translation, a critical process for cell growth and proliferation.[5] Notably, RMC-5552 exhibits approximately 40-fold selectivity for mTORC1 over mTORC2, which may circumvent the hyperglycemia often associated with dual mTORC1/mTORC2 inhibitors.[1][2][6] Preclinical studies have demonstrated that RMC-5552 has significant anti-tumor activity and can induce apoptosis in various cancer models.[4][7]

These application notes provide detailed protocols for assessing the effects of RMC-5552 on cell viability, proliferation, and apoptosis, along with available data on its potency in cancer cell lines.

Data Presentation

Quantitative Analysis of RMC-5552 Activity

The following table summarizes the inhibitory concentrations (IC50) of RMC-5552 on direct mTORC1 substrates. It is important to note that publicly available data on the IC50 values for cell viability or growth inhibition across a wide range of cancer cell lines is currently limited. The provided data focuses on the direct biochemical targets of RMC-5552.

Target	Cell Line	IC50 (nM)	Reference
Phospho-S6K (pS6K)	MDA-MB-468	0.14	[1][2]
Phospho-4EBP1 (p4EBP1)	MDA-MB-468	0.48	[1][2][5]
Phospho-AKT (pAKT)	MDA-MB-468	19	[1][2]

Mandatory Visualization

Signaling Pathway of RMC-5552 Action

Caption: RMC-5552 inhibits mTORC1, preventing 4EBP1 phosphorylation and cell proliferation.

Experimental Workflow for Cell Viability Assays

References

• 1. ir.revmed.com [ir.revmed.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Facebook [cancer.gov]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]

Technical Notes & Optimization

RMC-5552 Technical Support Center: Solubility and Stability in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the solubility and stability of RMC-5552 for in vitro cell culture experiments. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the effective and reproducible use of this potent and selective mTORC1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing RMC-5552 stock solutions?

A1: RMC-5552 is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[1] It is recommended to prepare a high-concentration stock solution, for example, at 10 mM or higher, in anhydrous DMSO.

Q2: How should I store the RMC-5552 stock solution?

A2: Aliquot the DMSO stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store them at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2]

Q3: What is the final concentration of DMSO that is generally acceptable in cell culture?

A3: To avoid solvent-induced artifacts and cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept low, typically below 0.5%, and ideally at or below 0.1%.

Q4: In which cell culture media has RMC-5552 been used?

A4: RMC-5552 has been utilized in studies involving common cell culture media such as Dulbecco's Modified Eagle Medium (DMEM) and RPMI-1640, often supplemented with 10% Fetal Bovine Serum (FBS).[3][4][5]

Q5: What is the mechanism of action of RMC-5552?

A5: RMC-5552 is a bi-steric, mTORC1-selective inhibitor.[6][7] It potently blocks the phosphorylation of key mTORC1 substrates, including 4E-binding protein 1 (4EBP1) and ribosomal protein S6 kinase (S6K), thereby inhibiting protein synthesis and cell growth.[5][6] It exhibits high selectivity for mTORC1 over mTORC2.[8][9]

Troubleshooting Guide: RMC-5552 Precipitation in Cell Culture Media

Encountering precipitation when diluting a hydrophobic compound like RMC-5552 from a DMSO stock into aqueous cell culture media is a common challenge. This guide will help you identify the cause and find a solution.

Issue	Possible Cause	Recommended Solution
Immediate Precipitation Upon Dilution	1. High Final Concentration: The intended working concentration of RMC-5552 exceeds its solubility limit in the aqueous medium.	- Decrease Working Concentration: If experimentally feasible, lower the final concentration of RMC-5552. - Perform a Solubility Test: Determine the maximum soluble concentration of RMC-5552 in your specific cell culture medium by preparing a serial dilution and observing for precipitation.
2. Solvent Shock: The rapid change in solvent polarity when adding a concentrated DMSO stock directly into the aqueous medium causes the compound to "crash out."[10]	- Use a Serial Dilution Approach: Instead of a single large dilution, perform one or more intermediate dilution steps in pre-warmed (37°C) cell culture medium.[11] - Slow Addition and Mixing: Add the RMC-5552 stock solution drop-wise to the pre-warmed medium while gently vortexing or swirling to ensure rapid dispersion.[10]
3. Low Temperature of Media: Diluting into cold media can significantly decrease the solubility of the compound.	- Pre-warm the Medium: Always use cell culture medium that has been pre-warmed to 37°C before adding the RMC-5552 stock solution.[11]
Delayed Precipitation (Hours to Days in Culture)	1. Instability Over Time: RMC-5552 may degrade or form less soluble complexes in the culture medium at 37°C over extended periods.	- Assess Stability: Perform a stability study to determine the rate of degradation of RMC-5552 in your media (see Protocol 2). - Replenish Media: For long-term experiments, consider replacing the media with freshly prepared RMC-5552 at regular intervals (e.g., every 24-48 hours).
2. Interaction with Media Components: Components in the serum or basal medium (e.g., salts, proteins) may interact with RMC-5552, leading to the formation of insoluble complexes.[12]	- Test Different Media Formulations: If possible, test the solubility and stability of RMC-5552 in an alternative basal medium. - Evaluate Serum Effects: Compare the stability in serum-free versus serum-containing media to determine if serum components contribute to precipitation.
3. Media Evaporation: Evaporation of water from the culture vessel can increase the concentration of all components, potentially exceeding the solubility of RMC-5552.[11]	- Ensure Proper Humidification: Maintain optimal humidity levels in the cell culture incubator. - Seal Culture Vessels: For long-term experiments, consider using sealed flasks or plates with gas-permeable membranes to minimize evaporation.

Below is a workflow diagram to help troubleshoot precipitation issues.

Caption: A flowchart for troubleshooting common issues with RMC-5552 precipitation.

Quantitative Data Summary

Table 1: Illustrative Solubility of RMC-5552 in Cell Culture Media

Solvent/Medium	Maximum Soluble Concentration (Hypothetical)
DMSO	≥ 56.24 mM[1]
DMEM + 10% FBS	25 µM
DMEM (serum-free)	15 µM
RPMI-1640 + 10% FBS	30 µM
RPMI-1640 (serum-free)	20 µM

Table 2: Illustrative Stability of RMC-5552 (10 µM) in DMEM + 10% FBS at 37°C

Time Point	Percent Remaining (Hypothetical)
0 hours	100%
8 hours	95%
24 hours	85%
48 hours	70%
72 hours	55%

Experimental Protocols

Protocol 1: Preparation of RMC-5552 Working Solution in Cell Culture Medium

This protocol describes a method to prepare a working solution of RMC-5552 in cell culture medium, designed to minimize the risk of precipitation.

• Prepare Stock Solution: Dissolve RMC-5552 in anhydrous DMSO to create a 10 mM stock solution.

• Pre-warm Medium: Pre-warm your complete cell culture medium (e.g., DMEM + 10% FBS) to 37°C in a water bath.

• Create Intermediate Dilution: To prepare a final concentration of 10 µM, first create a 10-fold intermediate dilution. Add 10 µL of the 10 mM DMSO stock to 90 µL of pre-warmed medium to get a 1 mM solution. Mix gently by pipetting.

• Prepare Final Working Solution: Add 10 µL of the 1 mM intermediate solution to 990 µL of pre-warmed medium to achieve the final 10 µM concentration. The final DMSO concentration will be 0.1%.

• Mix and Inspect: Gently vortex or invert the tube to ensure homogeneity. Visually inspect the solution for any signs of cloudiness or precipitation before adding it to your cells.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 5. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

RMC-5552 Technical Support Center: Troubleshooting Resistance

Welcome to the technical support center for RMC-5552, a potent and selective bi-steric inhibitor of mTORC1. This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experimentation, with a focus on overcoming potential resistance mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of RMC-5552?

RMC-5552 is a third-generation, bi-steric mTORC1-selective inhibitor.[1] It functions by binding to both the FKBP12-rapamycin-binding (FRB) allosteric site and the ATP-competitive active site of mTOR within the mTORC1 complex.[1] This dual-binding mechanism leads to potent and selective inhibition of mTORC1, which in turn activates the downstream tumor suppressor 4E-BP1, thereby inhibiting the initiation of protein translation.[2] A key advantage of RMC-5552 is its ability to strongly inhibit the phosphorylation of 4E-BP1, a limitation of earlier generation mTOR inhibitors like rapamycin.[2]

Q2: How does RMC-5552 differ from first and second-generation mTOR inhibitors?

First-generation mTOR inhibitors (rapalogs) are allosteric inhibitors that do not effectively inhibit 4E-BP1 phosphorylation. Second-generation mTOR inhibitors are ATP-competitive and inhibit both mTORC1 and mTORC2, which can lead to dose-limiting toxicities. RMC-5552's bi-steric and mTORC1-selective nature is designed to provide more complete mTORC1 inhibition while sparing mTORC2, potentially reducing side effects and the development of treatment resistance.

Q3: In which cancer models is RMC-5552 expected to be most effective?

RMC-5552 has demonstrated significant anti-tumor activity in preclinical models of human cancers with mTOR pathway activation.[2] It is also being investigated as a companion inhibitor for RAS(ON) inhibitors in RAS-addicted cancers, as mTOR signaling plays a key role in therapeutic response and resistance in these tumors.[2] Preclinical studies have also shown its potential in overcoming resistance to hormone therapy and CDK4/6 inhibitors in ER+ breast cancer.[3][4][5]

Troubleshooting Guide: Overcoming Resistance to RMC-5552

Issue 1: Reduced Sensitivity or Acquired Resistance to RMC-5552 in Cancer Cell Lines

Researchers may observe a decrease in the efficacy of RMC-5552 over time, indicating the development of acquired resistance. Below are potential mechanisms and experimental approaches to investigate and potentially overcome this resistance.

Potential Mechanisms of Resistance:

• Mutations in mTOR: Although RMC-5552 is a bi-steric inhibitor designed to overcome resistance mutations, it is theoretically possible for cancer cells to acquire novel mutations in the mTOR protein that reduce drug binding or efficacy.[6][7]

• Upregulation of Parallel Signaling Pathways: Cancer cells can compensate for mTORC1 inhibition by upregulating alternative survival pathways, such as the MAPK/ERK pathway.[8][9]

• Dysregulation of eIF4E: A decrease in the expression of the tumor suppressor 4E-BP1 can lead to the dysregulation of eIF4E, a key factor in cap-dependent translation, thereby conferring resistance.[10]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as MDR1 (P-glycoprotein), can actively pump RMC-5552 out of the cell, reducing its intracellular concentration and efficacy.[9][11][12][13][14][15]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for investigating reduced RMC-5552 efficacy.

Experimental Protocols:

• Protocol 1: Establishing a Drug-Resistant Cell Line: A step-by-step guide to developing cell lines with acquired resistance to RMC-5552 for further investigation.[16][17][18][19]

• Protocol 2: Cell Viability Assay (MTT/CellTiter-Glo): Detailed instructions for determining the IC50 of RMC-5552 in parental versus resistant cell lines.[2][20][21][22]

• Protocol 3: Western Blot for Key Signaling Proteins: A protocol for assessing the phosphorylation status of proteins in parallel signaling pathways (e.g., p-ERK, p-Akt) and downstream targets of mTORC1 (p-4E-BP1).[23][24][25][26][27]

Issue 2: Inconsistent or Unexpected Experimental Results

Variability in experimental outcomes can arise from several factors. This section provides guidance on how to ensure robust and reproducible results.

Potential Causes for Inconsistency:

• Suboptimal Drug Concentration: Using a concentration of RMC-5552 that is too high or too low can lead to off-target effects or incomplete target inhibition, respectively.

• Poor Target Engagement: Inadequate incubation time or issues with drug stability can result in insufficient binding of RMC-5552 to mTORC1.

• Cell Line Integrity: Genetic drift or misidentification of cell lines can lead to unexpected biological responses.

Troubleshooting and Best Practices:

• Dose-Response Experiments: Always perform a dose-response curve to determine the optimal concentration of RMC-5552 for your specific cell line and assay.

• Time-Course Experiments: Conduct time-course studies to identify the optimal duration of RMC-5552 treatment for observing the desired biological effect.

• Regular Cell Line Authentication: Periodically authenticate your cell lines using methods such as short tandem repeat (STR) profiling.

Data Presentation

Table 1: RMC-5552 IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	p4EBP1 IC50 (nM)	pS6K IC50 (nM)	pAKT IC50 (nM)	mTORC1/mTORC2 Selectivity	Reference
MDA-MB-468	Breast Cancer	1.7	-	6.7	~4x (for RapaLink-1)	[3]
MCF-7	Breast Cancer	0.48	0.14	19	~40x	[3][28]

Note: Data for RMC-5552 and related bi-steric inhibitors are presented. Selectivity is calculated as the ratio of pAKT IC50 to p4EBP1 IC50.

Signaling Pathway Diagrams

Caption: RMC-5552 inhibits the mTORC1 signaling pathway.

Detailed Experimental Protocols

Protocol 1: Establishing a Drug-Resistant Cell Line

Objective: To generate a cancer cell line with acquired resistance to RMC-5552 through continuous, long-term exposure to the drug.

Materials:

• Parental cancer cell line of interest

• Complete cell culture medium

• RMC-5552

• 96-well plates

• Cell culture flasks

• MTT or CellTiter-Glo reagent

Procedure:

• Determine the initial IC50: Perform a cell viability assay (see Protocol 2) to determine the half-maximal inhibitory concentration (IC50) of RMC-5552 for the parental cell line.

• Initial Drug Exposure: Culture the parental cells in a medium containing RMC-5552 at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).

• Gradual Dose Escalation: Once the cells have adapted and are proliferating at a normal rate, increase the concentration of RMC-5552 in a stepwise manner (e.g., 1.5 to 2-fold increase).

• Monitor Cell Viability: At each concentration, monitor cell viability and proliferation. Only increase the drug concentration once the cells have recovered and are growing steadily.

• Establish a Resistant Population: Continue this process until the cells are able to proliferate in a concentration of RMC-5552 that is significantly higher (e.g., 5 to 10-fold) than the initial IC50.

• Confirm Resistance: Perform a cell viability assay on the newly established resistant cell line and compare its IC50 to that of the parental cell line. A significant increase in the IC50 confirms the development of resistance.

• Cryopreservation: Cryopreserve aliquots of the resistant cell line at various passages to ensure a consistent source for future experiments.

Protocol 2: Cell Viability Assay (MTT)

Objective: To measure the viability of cancer cells after treatment with RMC-5552 and determine the IC50.

Materials:

• Cancer cell lines (parental and/or resistant)

• Complete cell culture medium

• RMC-5552

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Detergent reagent (e.g., SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line to ensure logarithmic growth during the assay.

• Incubation: Incubate the plate for 6 to 24 hours to allow the cells to attach and recover.

• Drug Treatment: Add RMC-5552 at various concentrations to the wells. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation with Drug: Incubate the cells with RMC-5552 for the desired treatment duration (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT reagent to each well.

• Incubation with MTT: Incubate the plate for 2 to 4 hours, or until a purple precipitate is visible.

• Solubilization: Add 100 µL of detergent reagent to each well to solubilize the formazan (B1609692) crystals.

• Incubation for Solubilization: Leave the plate at room temperature in the dark for at least 2 hours.

• Absorbance Reading: Record the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50.

Protocol 3: Western Blot for Phosphorylated Proteins

Objective: To detect the levels of phosphorylated proteins in key signaling pathways after treatment with RMC-5552.

Materials:

• Cell lysates from treated and untreated cells

• Lysis buffer containing phosphatase and protease inhibitors

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-4E-BP1, anti-total-4E-BP1, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation: Lyse cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins. Determine the protein concentration of each lysate.

• Gel Electrophoresis: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 5 minutes each with TBST.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

References

• 1. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A bi-steric mTORC1-selective inhibitor overcomes drug resistance in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Commentary: Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Overcoming mTOR inhibition-induced paradoxical activation of survival signaling pathways enhances mTOR inhibitors’ anticancer efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Predicted mechanisms of resistance to mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The drug efflux pump MDR1 promotes intrinsic and acquired resistance to PROTACs in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Efflux Pump-Mediated Resistance in Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Overcoming drug efflux-based multidrug resistance in cancer with nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Prospective pharmacological methodology for establishing and evaluating anti-cancer drug resistant cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Establishment of Drug-resistant Cell Lines - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 20. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. broadpharm.com [broadpharm.com]
• 23. actome.de [actome.de]
• 24. ccrod.cancer.gov [ccrod.cancer.gov]
• 25. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 26. Phospho-4E-BP1 (Thr37/46) (236B4) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 27. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 28. pubs.acs.org [pubs.acs.org]

Optimizing RMC-5552 concentration for mTORC1 inhibition

Welcome to the technical support center for RMC-5552, a potent and selective bi-steric inhibitor of mTORC1. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the use of RMC-5552 in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RMC-5552?

A1: RMC-5552 is a third-generation, bi-steric inhibitor that selectively targets the mTORC1 complex.[1][2] It is designed to bind to two distinct sites on mTORC1 simultaneously: the orthosteric active site and an allosteric site.[1][2] This dual-binding mechanism leads to profound inhibition of mTORC1 signaling while maintaining high selectivity over the mTORC2 complex.[1][3] The primary downstream effect is the potent inhibition of the phosphorylation of 4EBP1, a key regulator of protein translation, which is often not effectively inhibited by earlier generation mTOR inhibitors like rapamycin (B549165) and its analogs (rapalogs).[1][4]

Q2: What is a recommended starting concentration range for in vitro experiments with RMC-5552?

A2: For initial dose-response experiments in cell culture, a broad concentration range is recommended to determine the optimal inhibitory concentration for your specific cell line and experimental conditions. A suggested starting range is from 0.1 nM to 1000 nM. Significant inhibition of mTORC1 signaling, as measured by the phosphorylation of its downstream targets, is typically observed in the low nanomolar range.[5]

Q3: How can I confirm that RMC-5552 is effectively inhibiting mTORC1 in my cellular assays?

A3: The most definitive method to confirm mTORC1 inhibition is to assess the phosphorylation status of its key downstream substrates via Western blot analysis. Look for a dose-dependent decrease in the phosphorylation of:

• p-4EBP1 (Thr37/46)

• p-S6K (Thr389)

RMC-5552 is a potent inhibitor of both p4EBP1 and pS6K.[6] In contrast, to confirm selectivity for mTORC1 over mTORC2, you can probe for the phosphorylation of the mTORC2 substrate p-AKT (Ser473) . You should observe minimal to no inhibition of p-AKT at concentrations that effectively inhibit p-4EBP1 and p-S6K.[1][6]

Troubleshooting Guides

Issue 1: No significant inhibition of p-4EBP1 or p-S6K is observed after RMC-5552 treatment.

Possible Cause	Troubleshooting Step
Suboptimal RMC-5552 Concentration	Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 nM to 10 µM) to determine the IC50 in your specific cell line.
Incorrect Incubation Time	Optimize the incubation time. A time course experiment (e.g., 2, 6, 12, 24 hours) is recommended to identify the optimal duration for observing maximal inhibition.
Compound Instability	Ensure proper storage of RMC-5552 stock solutions at -80°C for long-term storage and -20°C for short-term storage.[6] Avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment.
High Cell Density/Serum Concentration	High cell confluence or high serum concentrations in the culture media can increase baseline mTORC1 activity, potentially requiring higher concentrations of the inhibitor. Consider reducing serum concentration for a few hours before and during treatment.
Western Blotting Issues	Verify the quality of your primary antibodies for p-4EBP1 and p-S6K. Ensure proper protein transfer and use appropriate loading controls (e.g., total 4EBP1, total S6K, or a housekeeping protein like GAPDH).

Issue 2: Significant inhibition of p-AKT (Ser473) is observed, suggesting off-target mTORC2 inhibition.

Possible Cause	Troubleshooting Step
Excessively High RMC-5552 Concentration	While RMC-5552 is highly selective for mTORC1, off-target inhibition of mTORC2 can occur at very high concentrations.[6] Reduce the concentration of RMC-5552 to the lowest effective dose that inhibits p-4EBP1 and p-S6K.
Prolonged Incubation Time	Long-term treatment with mTOR inhibitors can sometimes indirectly affect mTORC2 signaling.[7] Perform a time-course experiment to determine if mTORC2 inhibition is a late-stage event. Use the shortest effective incubation time.
Cell Line Sensitivity	Certain cell lines may be more sensitive to mTORC2 inhibition. If possible, test RMC-5552 in a different cell line to confirm its selective effects.

Quantitative Data Summary

The following table summarizes the in vitro potency of RMC-5552 and a related bi-steric inhibitor, RMC-4627, against mTORC1 and mTORC2 substrates.

Compound	Target	IC50 (nM)	mTORC1/mTORC2 Selectivity	Reference
RMC-5552	p-S6K (mTORC1)	0.14	~40-fold	[6]
p-4EBP1 (mTORC1)	0.48	[6]
p-AKT (mTORC2)	19	[6]
RMC-4627	p-4EBP1 (mTORC1)	1.4	~13-fold	[8]
p-AKT (mTORC2)	18	[8]

Experimental Protocols

Protocol 1: Dose-Response Analysis of RMC-5552 by Western Blot

• Cell Seeding: Plate your cells of interest in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Compound Preparation: Prepare a 10 mM stock solution of RMC-5552 in DMSO. From this stock, create a series of dilutions in your cell culture medium to achieve final concentrations ranging from 0.1 nM to 1000 nM. Include a DMSO-only vehicle control.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of RMC-5552 or the vehicle control.

• Incubation: Incubate the cells for a predetermined time (e.g., 24 hours) at 37°C in a 5% CO2 incubator.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-4EBP1 (Thr37/46), p-S6K (Thr389), p-AKT (Ser473), and a loading control overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of the phosphorylated proteins to their total protein counterparts or the loading control. Plot the normalized values against the RMC-5552 concentration to determine the IC50.

Visualizations

Caption: RMC-5552 selectively inhibits the mTORC1 signaling pathway.

Caption: Workflow for optimizing RMC-5552 concentration.

Caption: Troubleshooting logic for lack of mTORC1 inhibition.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Navigating Unexpected Outcomes with RMC-5552: A Technical Support Resource

This technical support center is designed for researchers, scientists, and drug development professionals utilizing the mTORC1 inhibitor, RMC-5552. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help interpret unexpected experimental results and guide your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RMC-5552?

A1: RMC-5552 is a potent and selective bi-steric inhibitor of the mTORC1 complex.[1][2][3][4] It uniquely binds to two distinct sites on mTORC1: the orthosteric (catalytic) site and an allosteric site.[2] This dual-binding mechanism leads to profound and sustained inhibition of mTORC1 signaling. Unlike first-generation mTOR inhibitors (rapalogs), RMC-5552 effectively suppresses the phosphorylation of both major mTORC1 substrates, S6 Kinase (S6K) and eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[1][2][3][4] Its high selectivity for mTORC1 over mTORC2 is a key feature, designed to minimize off-target effects such as hyperglycemia, which can be a limiting toxicity for pan-mTOR inhibitors.[2][5][6][7]

Q2: What is the expected cellular phenotype after successful RMC-5552 treatment?

A2: Effective treatment with RMC-5552 in sensitive cell lines is expected to result in decreased cell proliferation, cell cycle arrest, and in some cases, apoptosis.[1][8] This is a direct consequence of inhibiting the mTORC1 pathway, which is a central regulator of cell growth, proliferation, and survival.[1][2] On a molecular level, you should observe a significant reduction in the phosphorylation of S6K and 4EBP1.[8][9]

Q3: In which cancer types or genetic contexts is RMC-5552 expected to be most effective?

A3: RMC-5552 is predicted to be most effective in tumors with hyperactivated mTORC1 signaling.[2][3][4] This can be due to mutations in the PI3K/AKT/mTOR pathway (e.g., PTEN or PIK3CA alterations) or through crosstalk with other oncogenic drivers like RAS.[2][5] Preclinical and clinical data suggest that RMC-5552 has promising anti-tumor activity in various solid tumors.[3][4][7] Furthermore, there is a strong rationale for combining RMC-5552 with RAS(ON) inhibitors in RAS-addicted cancers, as mTOR signaling is a known resistance mechanism to RAS pathway inhibition.[3][4][10][11][12]

Troubleshooting Guide

Scenario 1: Diminished or Lost Efficacy of RMC-5552 Over Time

Q: My initial experiments showed a strong anti-proliferative effect with RMC-5552, but with prolonged treatment, the cells seem to be recovering and resuming growth. What could be happening?

A: This phenomenon may indicate the development of adaptive resistance. Cancer cells can employ several mechanisms to overcome mTORC1 inhibition.

Potential Causes and Troubleshooting Steps:

• Reactivation of Parallel Signaling Pathways: A common escape mechanism is the activation of alternative survival pathways.

  • Troubleshooting: Perform a time-course western blot analysis to probe for the reactivation of key signaling nodes. Pay close attention to the phosphorylation status of AKT (a marker for PI3K pathway activation) and ERK (a marker for MAPK pathway activation).[13] An increase in p-AKT or p-ERK following initial suppression can indicate pathway reactivation.

• Upregulation of Receptor Tyrosine Kinases (RTKs): Increased signaling from RTKs like EGFR can bypass the mTORC1 blockade.[13]

  • Troubleshooting: Assess the expression levels of key RTKs in your treated cells using western blot or qPCR. Consider co-treatment with an appropriate RTK inhibitor to see if it restores sensitivity to RMC-5552.

• Genetic Alterations: The acquisition of new mutations in genes downstream of mTORC1 or in parallel pathways can confer resistance.

  • Troubleshooting: If possible, perform genomic or transcriptomic profiling of your resistant cell population to identify potential new mutations or changes in gene expression.

Experimental Workflow for Investigating Acquired Resistance:

Caption: Workflow for troubleshooting decreased RMC-5552 efficacy.

Scenario 2: Intrinsic Resistance to RMC-5552

Q: I am not observing any significant anti-proliferative effect of RMC-5552 in my cell line, even at high concentrations. Why might this be?

A: Intrinsic resistance can occur if the cancer cells are not dependent on the mTORC1 pathway for their growth and survival.

Potential Causes and Troubleshooting Steps:

• Lack of mTORC1 Pathway Activation: The cell line may not have the underlying genetic alterations that lead to mTORC1 hyperactivation.

  • Troubleshooting: Characterize the genomic landscape of your cell line to check for mutations in key pathway components like PTEN, PIK3CA, TSC1, or TSC2. Perform a baseline western blot to assess the basal phosphorylation levels of S6K and 4EBP1. High basal phosphorylation suggests pathway activation.

• Dominant Parallel Pathways: The cells may be driven by other oncogenic pathways that are independent of mTORC1 signaling.

  • Troubleshooting: Treat your cells with inhibitors of other major signaling pathways, such as MEK inhibitors (e.g., trametinib) or PI3K inhibitors (e.g., alpelisib), as single agents to assess pathway dependency.[13] If the cells are highly sensitive to these inhibitors, it suggests they are not primarily reliant on mTORC1.

Signaling Pathway Overview:

Caption: Simplified mTORC1 signaling pathway and the point of RMC-5552 inhibition.

Data Summary Tables

Table 1: In Vitro Potency of RMC-5552

Target	IC50 (nM)	Assay System
p-S6K	0.14	Cellular Assay
p-4EBP1	0.48	Cellular Assay
p-AKT (mTORC2)	19	Cellular Assay
Data sourced from MedchemExpress and reflects the high selectivity of RMC-5552 for mTORC1 over mTORC2.[9]

Table 2: Common Treatment-Related Adverse Events in Phase 1/1b Clinical Trial of RMC-5552 (Monotherapy)

Adverse Event	Frequency (Any Grade)
Mucositis/Stomatitis	43-49%
Nausea	44%
Fatigue	42%
Decreased Appetite	29-32%
Data from ongoing clinical trials (NCT04774952) and highlights the clinical tolerability profile. Note that mucositis was found to be dose-dependent.[3][4][7][14]

Experimental Protocols

Protocol 1: Time-Course Western Blot for Pathway Reactivation Analysis

• Cell Seeding: Plate KRAS G12C mutant cells at a density that will not lead to over-confluence during the experiment.

• Treatment: Treat cells with RMC-5552 at a concentration known to initially inhibit mTORC1 signaling (e.g., 10x IC50).

• Lysate Collection: Collect cell lysates at various time points (e.g., 2, 6, 24, 48, and 72 hours) post-treatment.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe membranes with primary antibodies against key signaling proteins: p-ERK, total ERK, p-AKT, total AKT, p-S6K, total S6K, p-4EBP1, and total 4EBP1. A loading control (e.g., GAPDH or β-actin) should also be included.

  • Incubate with appropriate secondary antibodies.

• Detection and Analysis: Visualize protein bands using a chemiluminescence detection system. A rebound in the phosphorylation of ERK or AKT after initial suppression would indicate pathway reactivation.[13]

Protocol 2: Combination Therapy Experiment to Overcome Resistance

• Cell Seeding: Plate your RMC-5552 resistant cell line and the parental (sensitive) cell line in parallel.

• Treatment Matrix: Treat the cells with RMC-5552 alone, a second inhibitor alone (e.g., an EGFR inhibitor or a MEK inhibitor), and a combination of both drugs at various concentrations.

• Cell Viability Assay: After a set incubation period (e.g., 72 hours), assess cell viability using a standard assay (e.g., CellTiter-Glo® or MTS).

• Data Analysis: Analyze the data to determine if the combination treatment results in a synergistic, additive, or antagonistic effect. A synergistic effect would suggest that the second inhibitor is effectively blocking a resistance pathway.[13]

References

• 1. Facebook [cancer.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASCO – American Society of Clinical Oncology [asco.org]
• 4. ascopubs.org [ascopubs.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 11. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. aacrjournals.org [aacrjournals.org]

RMC-5552 Animal Studies: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the toxicity and tolerability of RMC-5552 observed in animal studies. The following frequently asked questions (FAQs) and troubleshooting guides are designed to address common issues and questions that may arise during preclinical experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the general tolerability profile of RMC-5552 in preclinical animal models?

A1: RMC-5552 has demonstrated an acceptable tolerability profile in preclinical studies.[1][2] In mouse xenograft models, it has been administered at doses showing anti-tumor activity with manageable side effects.[3] The primary rationale for its improved tolerability compared to earlier generation mTOR inhibitors is its high selectivity for mTORC1 over mTORC2, which is believed to mitigate toxicities such as hyperglycemia.[2][3]

Q2: What are the reported effects of RMC-5552 on body weight in mice?

A2: In preclinical studies, RMC-5552 administered intraperitoneally (ip) once weekly at doses up to 10 mg/kg resulted in modest and cyclical effects on body weight.[1] In a human breast cancer xenograft model (HCC1954), weekly intravenous (IV) doses of 1 mg/kg and 3 mg/kg were well-tolerated, as assessed by body weight.[3]

Q3: Has hyperglycemia been a significant concern in animal studies with RMC-5552?

A3: Due to its ~40-fold selectivity for mTORC1 over mTORC2, RMC-5552 is designed to have a reduced risk of causing hyperglycemia, a known class effect of less selective mTOR inhibitors.[2][4] Preclinical models have shown that RMC-5552 exhibits antitumor activity at doses that do not cause glucose intolerance.[3] This selective mechanism of action helps to spare the mTORC2 pathway, which is involved in glucose metabolism.

Q4: What is the maximum tolerated dose (MTD) of RMC-5552 in animals?

A4: While specific MTD studies across multiple species are not detailed in the provided literature, tolerability has been established at therapeutically active doses. For instance, in mice bearing HCC1954 xenografts, doses of 1 mg/kg and 3 mg/kg administered weekly were tolerated.[3] Another study in mice noted acceptable tolerability up to 10 mg/kg ip once weekly.[1]

Troubleshooting Guide

Issue 1: Unexpected weight loss or signs of distress in study animals.

• Possible Cause: The administered dose of RMC-5552 may be too high for the specific animal model or strain. Animal health status can also influence tolerability.

• Troubleshooting Steps:

  • Dose Adjustment: Consider reducing the dose or the frequency of administration.

  • Vehicle Control: Ensure that the vehicle used for drug formulation is not contributing to the observed toxicity. Run a vehicle-only control group.

  • Health Monitoring: Increase the frequency of animal monitoring (body weight, food and water intake, clinical signs of distress).

  • Consult Literature: Refer to published studies for dose ranges used in similar models. The provided data indicates that doses between 1-10 mg/kg weekly in mice have been tolerated.[1][3]

Issue 2: Variability in tumor growth inhibition at well-tolerated doses.

• Possible Cause: The tumor model may have inherent resistance mechanisms or the dosing schedule may not be optimal for sustained pathway inhibition.

• Troubleshooting Steps:

  • Pharmacodynamic Assessment: Measure the inhibition of downstream mTORC1 targets like p-4EBP1 and p-S6K in tumor tissue at different time points after dosing to confirm target engagement.[3][5]

  • Dosing Schedule Optimization: Explore alternative dosing schedules (e.g., more frequent administration at a lower dose) that might maintain target inhibition while remaining within the tolerated range.

  • Combination Therapy: In models with resistance, consider combining RMC-5552 with other agents, such as KRAS G12C inhibitors, which has shown enhanced antitumor activity in preclinical models.[1][4]

Quantitative Data Summary

Table 1: RMC-5552 Tolerability in Mouse Models

Animal Model	Dosing Regimen	Observed Tolerability	Reference
Mice	Up to 10 mg/kg, ip, once weekly	Modest, cyclical effects on body weight	[1]
Mice with HCC1954 xenografts	1 mg/kg and 3 mg/kg, IV, weekly	Both dose regimens were tolerated as assessed by body weight	[3]

Experimental Protocols

Protocol 1: General Tolerability Assessment in Mice

• Animal Model: Use appropriate mouse strain (e.g., BALB/c or athymic nude mice for xenograft studies).

• Housing: House animals in a controlled environment with standard chow and water ad libitum.

• Acclimatization: Allow animals to acclimatize for at least one week before the start of the experiment.

• Drug Formulation: Prepare RMC-5552 in a suitable vehicle. The specific vehicle composition should be optimized for solubility and biocompatibility.

• Dose Administration: Administer RMC-5552 via the desired route (e.g., intravenous or intraperitoneal injection) at the specified dose and schedule.

• Monitoring:

  • Record body weight at least twice weekly.

  • Perform daily clinical observations for any signs of toxicity (e.g., changes in posture, activity, fur texture).

  • Monitor food and water consumption.

• Endpoint: The study duration can vary depending on the experimental goals. At the end of the study, tissues may be collected for histopathological analysis.

Protocol 2: Xenograft Tumor Model Efficacy and Tolerability Study

• Cell Line: Use a cancer cell line with a known activated mTORC1 pathway (e.g., HCC1954 with a PIK3CA mutation).[3]

• Tumor Implantation: Subcutaneously implant tumor cells into the flank of immunocompromised mice.

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³) before randomizing animals into treatment groups.

• Treatment: Administer RMC-5552 or vehicle control as described in Protocol 1.

• Efficacy Assessment: Measure tumor volume using calipers at regular intervals (e.g., twice weekly).

• Tolerability Assessment: Monitor body weight and clinical signs as described in Protocol 1.

• Pharmacodynamic Analysis: At specified time points, a subset of tumors can be harvested to assess the levels of phosphorylated mTORC1 substrates (p-4EBP1, p-S6K) via methods like Meso Scale Discovery (MSD) assays.[3]

Visualizations

Caption: Simplified mTOR signaling pathway showing the selective inhibition of mTORC1 by RMC-5552.

Caption: General experimental workflow for assessing RMC-5552 tolerability and efficacy in a xenograft model.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Revolution Medicines Announces Publication Describing [globenewswire.com]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize variability in RMC-5552 in vitro assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in in vitro assays involving the mTORC1-selective inhibitor, RMC-5552.

Frequently Asked Questions (FAQs)

Q1: What is RMC-5552 and what is its mechanism of action?

RMC-5552 is a potent and selective bi-steric inhibitor of the mammalian target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] It is designed to bind to two different sites on mTORC1, leading to profound inhibition of its kinase activity. The primary mechanism of action of RMC-5552 is to prevent the phosphorylation of downstream mTORC1 substrates, such as 4E-binding protein 1 (4EBP1) and ribosomal protein S6 kinase (S6K).[3][4] This inhibition of mTORC1 signaling leads to the suppression of protein synthesis and ultimately, cell growth and proliferation.[1] RMC-5552 is highly selective for mTORC1 over mTORC2, which can minimize off-target effects like hyperglycemia that are observed with less selective mTOR inhibitors.[4][5][6]

Q2: Which cell lines are most suitable for in vitro assays with RMC-5552?

The choice of cell line is critical for a successful experiment. The ideal cell lines for assessing the activity of RMC-5552 are those with known activation of the PI3K/mTOR pathway.[3][4] This can be due to various genetic alterations, such as mutations in PIK3CA or loss of the tumor suppressor PTEN. It is crucial to select cell lines that are sensitive to mTORC1 inhibition for your specific research question.

Q3: What are the recommended storage and handling conditions for RMC-5552?

For optimal performance and to minimize variability, proper storage and handling of RMC-5552 are essential. While specific instructions should be obtained from the supplier, general recommendations for similar small molecule inhibitors include:

• Long-term storage: Store the solid compound at -20°C in a desiccated environment.

• Stock solutions: Prepare a concentrated stock solution in a suitable solvent like DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Working dilutions: When preparing working dilutions, ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is low (typically ≤ 0.1%) to prevent solvent-induced toxicity or off-target effects.

Troubleshooting Guides

This section addresses common issues that may arise during in vitro experiments with RMC-5552.

I. Issues with Phospho-Protein Western Blots (e.g., p-4EBP1, p-S6K)

Q: I am not observing a decrease in the phosphorylation of 4EBP1 or S6K after RMC-5552 treatment. What could be the cause?

A: Several factors could contribute to this issue. Consider the following troubleshooting steps:

• Cell Line Selection: The chosen cell line may have intrinsic resistance to mTORC1 inhibition or may rely on alternative signaling pathways for survival. Confirm that your cell line has an activated PI3K/mTOR pathway.

• Compound Activity: Verify the integrity of your RMC-5552 stock. If possible, test its activity in a well-characterized sensitive cell line as a positive control.

• Assay Timing: The kinetics of dephosphorylation can vary between cell lines and targets. Perform a time-course experiment (e.g., 1, 4, 8, 24 hours) to identify the optimal treatment duration for observing maximal inhibition of 4EBP1 and S6K phosphorylation.

• Antibody Quality: Ensure that the primary antibodies for the phosphorylated and total proteins are specific and used at the recommended dilutions. Validate your antibodies using appropriate controls.

• Experimental Workflow: Review your Western blot protocol for any potential issues in sample preparation, protein transfer, or antibody incubation steps.

Troubleshooting Workflow for Western Blot Analysis

A troubleshooting decision tree for unexpected Western blot results.

II. High Variability in Cell Viability/Proliferation Assays

Q: I am seeing significant well-to-well or day-to-day variability in my cell viability/proliferation assays.

A: High variability can obscure the true effect of RMC-5552. Here are key factors to consider for improving assay consistency:

• Cell Culture Conditions:

  • Cell Health: Only use healthy, viable cells for your experiments. Avoid using cells that are over-confluent or have been in continuous culture for too long.[7]

  • Passage Number: Use cells within a consistent and low passage number range, as high passage numbers can lead to phenotypic and genotypic drift.

  • Media and Supplements: Use fresh, high-quality culture media and supplements from a consistent source.[7]

• Assay Setup:

  • Cell Seeding Density: Optimize the cell seeding density to ensure cells are in the logarithmic growth phase during the experiment.[7][8] Uneven cell plating can be a major source of variability.[9]

  • Pipetting Technique: Ensure accurate and consistent pipetting, especially when preparing serial dilutions of RMC-5552 and when adding reagents.[7]

  • Edge Effects: Be mindful of "edge effects" in microplates, where wells on the perimeter of the plate can behave differently due to temperature and humidity gradients. Consider not using the outer wells for experimental data.

• Controls:

  • Vehicle Control: Always include a vehicle control (e.g., DMSO) at the same final concentration as in the RMC-5552-treated wells.

  • Positive and Negative Controls: If possible, include a known mTOR inhibitor as a positive control and an inactive compound as a negative control.[7]

Data Presentation

To minimize variability in data interpretation, it is crucial to present quantitative data in a clear and structured manner. Below is a template for summarizing IC50 values of RMC-5552 in different cell lines.

Cell Line	PI3K/mTOR Pathway Alteration	RMC-5552 IC50 (nM)	Standard Deviation (nM)	Number of Replicates (n)
Cell Line A	PIK3CA H1047R	Data	Data	Data
Cell Line B	PTEN null	Data	Data	Data
Cell Line C	Wild-type	Data	Data	Data

Note: This table is a template. Researchers should populate it with their own experimental data.

Experimental Protocols

Protocol: Western Blot for mTORC1 Pathway Inhibition

• Cell Seeding: Seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment: Treat the cells with a range of RMC-5552 concentrations for the predetermined optimal time. Include a vehicle-only control.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations for all samples and prepare them for SDS-PAGE by adding Laemmli buffer and heating.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation: Block the membrane and then incubate with primary antibodies against p-4EBP1 (Thr37/46), total 4EBP1, p-S6K (Thr389), total S6K, and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Signaling Pathway

mTORC1 Signaling Pathway and the Action of RMC-5552

References

• 1. Facebook [cancer.gov]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biocompare.com [biocompare.com]
• 8. selectscience.net [selectscience.net]
• 9. marinbio.com [marinbio.com]

Addressing poor bioavailability of RMC-5552 in vivo

Welcome to the technical support center for RMC-5552. This resource is designed to assist researchers, scientists, and drug development professionals in addressing potential challenges during in vivo experiments with the bi-steric mTORC1-selective inhibitor, RMC-5552.

Frequently Asked Questions (FAQs)

Q1: What is RMC-5552 and how does it work?

A1: RMC-5552 is a potent and selective third-generation bi-steric inhibitor of the mTORC1 complex.[1][2][3] It is designed to interact with both the ATP- and FKBP12/FRB-binding sites of mTORC1.[3] This dual-binding mechanism allows for potent and selective inhibition of mTORC1 over mTORC2.[4][5] Unlike earlier generation mTOR inhibitors, RMC-5552 effectively suppresses the phosphorylation of 4EBP1, a key regulator of protein translation, leading to the inhibition of tumor cell growth and proliferation.[2][3]

Q2: In preclinical and clinical studies, what are the common administration routes for RMC-5552?

A2: In published preclinical studies, RMC-5552 has been administered via intraperitoneal (IP) injection.[6] Clinical trials have utilized intravenous (IV) infusion for the administration of RMC-5552.[1][2][7]

Q3: I am observing lower than expected in vivo efficacy. Could this be related to poor bioavailability?

A3: Lower than expected efficacy in vivo can stem from a variety of factors, including suboptimal bioavailability. While RMC-5552 has demonstrated significant anti-tumor activity in preclinical models when administered via IP injection, its large molecular size and complex structure, being a bi-steric inhibitor derived from rapamycin, may present challenges for absorption if other routes of administration are attempted, such as oral gavage.[1][3][6] Factors such as formulation, solubility, and first-pass metabolism can all influence the amount of active compound that reaches the systemic circulation and the tumor tissue.

Q4: Are there any known formulation strategies for RMC-5552?

A4: A specific formulation for improving the oral bioavailability of RMC-5552 has not been detailed in the public literature. However, for preclinical IP administration, a formulation of 5% Transcutol, 5% Solutol HS 15, and 90% water (v/w/v) has been used.[8] For researchers encountering bioavailability issues, exploring alternative formulation strategies may be beneficial. General approaches for improving the bioavailability of kinase inhibitors include the use of amorphous solid dispersions, lipid-based formulations, and nanotechnology-based delivery systems.[9][10][11][12]

Troubleshooting Guide: Addressing Poor Bioavailability

If you suspect poor bioavailability is impacting your in vivo experiments with RMC-5552, consider the following troubleshooting steps:

1. Review Your Current Protocol:

• Administration Route: Confirm that the chosen administration route is appropriate. Given the existing data, IP or IV administration is recommended. If attempting oral administration, be aware of the high potential for poor absorption.

• Formulation and Vehicle: Ensure the formulation is prepared correctly and that RMC-5552 is fully solubilized or uniformly suspended in the vehicle. The published vehicle for IP injection is a co-solvent system designed to enhance solubility.[8]

• Dose and Dosing Frequency: Verify that the dose and frequency are in line with published effective doses in similar models. Preclinical studies have shown efficacy with once-weekly IP doses of 1-10 mg/kg.[6]

2. Investigate Potential Causes of Poor Bioavailability:

• Solubility Issues: RMC-5552 is a large molecule and may have limited aqueous solubility. If preparing your own formulation, assess the solubility of the compound in your chosen vehicle.

• First-Pass Metabolism: If administering orally, the compound may be subject to significant metabolism in the gut wall and liver before reaching systemic circulation.

• Efflux Transporters: The compound may be a substrate for efflux transporters such as P-glycoprotein (P-gp), which can limit its absorption.

3. Strategies to Potentially Improve Bioavailability:

• Formulation Optimization (for oral administration attempts):

  • Lipid-Based Formulations: Encapsulating RMC-5552 in lipid-based systems like self-emulsifying drug delivery systems (SEDDS) can enhance solubility and absorption.[9][12]

  • Amorphous Solid Dispersions (ASDs): Creating an ASD of RMC-5552 with a polymer can improve its dissolution rate and absorption.[10][11]

  • Nanoparticle Formulations: Encapsulating RMC-5552 into nanoparticles can improve its solubility and protect it from degradation, potentially enhancing bioavailability.[10][12]

• Co-administration with Bioavailability Enhancers (for oral administration attempts):

  • Permeation Enhancers: These agents can transiently increase the permeability of the intestinal epithelium.

  • Metabolism Inhibitors: Co-administration with inhibitors of key metabolic enzymes (e.g., CYP3A4) can reduce first-pass metabolism.

Quantitative Data Summary

The following table summarizes the pharmacokinetic parameters of RMC-5552 in mice following a single intraperitoneal injection.

Parameter	Value	Units
Dose	1	mg/kg
Administration Route	Intraperitoneal (IP)	-
Tmax	2.0 ± 0.0	hours
Cmax	5667 ± 1106	ng/mL
Cmax	3.19 ± 0.62	µM
AUClast	46089 ± 5320	µg/mLh
AUClast	25.9 ± 3.0	µMh
t1/2	4.8 ± 0.4	hours

Data from a study in female Balb/c nude mice.

Experimental Protocols

Protocol 1: Preparation of RMC-5552 Formulation for Intraperitoneal Injection

This protocol is based on a published formulation used in preclinical xenograft models.[8]

Materials:

• RMC-5552 powder

• Transcutol HP (Diethylene glycol monoethyl ether)

• Solutol HS 15 (Macrogol 15 hydroxystearate)

• Sterile Water for Injection

Procedure:

• Weigh the required amount of RMC-5552 powder.

• Prepare the vehicle by mixing Transcutol HP and Solutol HS 15 in a 1:1 weight ratio (e.g., for a final formulation of 5% Transcutol and 5% Solutol, you would mix equal weights of each).

• Add the RMC-5552 powder to the Transcutol/Solutol mixture and vortex or sonicate until fully dissolved.

• Slowly add the sterile water to the dissolved drug concentrate while vortexing to bring the final volume to the desired concentration. The final vehicle composition should be 5% Transcutol, 5% Solutol, and 90% water.

• Visually inspect the solution to ensure it is clear and free of precipitation.

Protocol 2: In Vivo Pharmacokinetic (PK) Study in Mice

This protocol provides a general framework for assessing the bioavailability of RMC-5552.

Materials:

• RMC-5552 formulation

• Appropriate strain of mice (e.g., Balb/c nude)

• Dosing syringes and needles (for IV, IP, or oral administration)

• Blood collection supplies (e.g., EDTA-coated capillaries or tubes)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS system for bioanalysis

Procedure:

• Acclimate animals for at least one week prior to the study.

• Divide animals into groups for each administration route to be tested (e.g., IV, IP, oral). A typical group size is 3-5 mice per time point.

• Administer a single dose of the RMC-5552 formulation to each animal. For bioavailability assessment, an IV group is essential as a reference.

• Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Process blood samples immediately to separate plasma by centrifugation.

• Store plasma samples at -80°C until analysis.

• Quantify the concentration of RMC-5552 in the plasma samples using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) using appropriate software.

• Calculate oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Visualizations

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 4. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ascopubs.org [ascopubs.org]
• 8. researchgate.net [researchgate.net]
• 9. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. upm-inc.com [upm-inc.com]
• 11. drughunter.com [drughunter.com]
• 12. How to improve the bioavailability of a drug? [synapse.patsnap.com]

RMC-5552 degradation pathways and how to avoid them

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of RMC-5552. Adherence to these guidelines is critical for ensuring the integrity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the known stability of RMC-5552 in solution?

A1: RMC-5552 is known to be unstable in solution. It is highly recommended to prepare solutions fresh for each experiment to ensure potency and minimize the impact of potential degradation.[1]

Q2: What are the recommended storage conditions for RMC-5552?

A2: For optimal stability, RMC-5552 stock solutions should be stored at -80°C for up to 6 months or at -20°C for a maximum of 1 month.[2][3] Powder forms of the compound can be stored at -20°C for up to 3 years.[1]

Q3: Are there any specific chemical moieties in RMC-5552 that are particularly sensitive to degradation?

A3: Yes, the rapamycin-derived macrocyclic core of RMC-5552 is sensitive to its chemical environment. Specifically, the conjugated triene is susceptible to acid and air sensitivity, and the beta-keto lactone at the C32 carbonyl is prone to base-induced elimination.[4][5] However, it's important to note that the reduction of the C32 carbonyl to a hydroxyl group in RMC-5552 improves the chemical stability of the macrocyclic core compared to earlier generations of similar compounds.[6][7]

Q4: How should I prepare working solutions for my experiments?

A4: It is recommended to prepare working solutions for in vivo experiments freshly and use them on the same day.[3] When preparing stock solutions, ensure the compound is fully dissolved. If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or weaker than expected activity in cellular assays.	Degradation of RMC-5552 in stock or working solutions.	Prepare fresh working solutions from a recently prepared stock solution stored at -80°C. Aliquot stock solutions to minimize freeze-thaw cycles.
High variability between experimental replicates.	Inconsistent potency of RMC-5552 due to degradation.	Strictly adhere to fresh solution preparation protocols for all experimental arms. Ensure consistent handling and storage of the compound across all experiments.
Precipitation observed in stock or working solutions.	Poor solubility or compound degradation.	Use recommended solvents such as DMSO for stock solutions.[1] If precipitation occurs, gentle heating or sonication may be used.[3] However, if precipitation persists, it may be a sign of degradation, and a fresh solution should be prepared.

Quantitative Data Summary

Table 1: RMC-5552 Storage Recommendations

Form	Storage Temperature	Storage Duration	Source
Powder	-20°C	3 years	[1]
Powder	4°C	2 years	[1]
In Solvent	-80°C	6 months	[1][2][3]
In Solvent	-20°C	1 month	[1][2][3]

Experimental Protocols

Protocol 1: Preparation of RMC-5552 Stock Solution

• Materials:

  • RMC-5552 powder

  • Anhydrous DMSO

  • Sterile, polypropylene (B1209903) microcentrifuge tubes

• Procedure:

  • Allow the RMC-5552 powder vial to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of RMC-5552 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., ≥ 100 mg/mL).[1]

  • Vortex the solution until the powder is completely dissolved. Gentle warming or sonication can be applied if necessary to aid dissolution.[3]

  • Aliquot the stock solution into single-use volumes in sterile polypropylene tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1][2][3]

Protocol 2: Preparation of Fresh Working Solutions for In Vitro/In Vivo Studies

• Materials:

  • RMC-5552 stock solution (stored at -80°C)

  • Appropriate sterile vehicle/buffer for the experiment (e.g., cell culture medium, saline)

• Procedure:

  • Retrieve a single-use aliquot of the RMC-5552 stock solution from -80°C storage.

  • Allow the aliquot to thaw completely at room temperature.

  • Perform serial dilutions of the stock solution with the appropriate experimental vehicle to achieve the final desired working concentration.

  • Ensure the final solution is clear and free of precipitation.

  • Use the freshly prepared working solution on the same day for all experiments.[3] Discard any unused working solution.

Visualizations

Caption: Decision workflow for handling RMC-5552 to minimize degradation.

Caption: Simplified signaling pathway of RMC-5552 action on mTORC1.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 7. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

RMC-5552 vs. Everolimus: A Comparative Analysis of 4EBP1 Phosphorylation Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of RMC-5552 and everolimus (B549166), focusing on their mechanisms of action and their differential effects on the phosphorylation of the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1), a critical downstream effector in the mTOR signaling pathway.

Introduction

The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. The mammalian target of rapamycin (B549165) (mTOR) exists in two distinct multiprotein complexes, mTORC1 and mTORC2. mTORC1, the focus of this comparison, directly phosphorylates key substrates, including S6 kinase (S6K) and 4EBP1, to promote protein synthesis and cell growth.

Everolimus, a rapamycin analog (rapalog), is an allosteric inhibitor of mTORC1. While effective at inhibiting S6K, rapalogs are known to be poor inhibitors of 4EBP1 phosphorylation. RMC-5552 is a novel, potent, and selective bi-steric inhibitor of mTORC1, designed to overcome this limitation by effectively suppressing the phosphorylation of 4EBP1. This guide will delve into the experimental data supporting the distinct activities of these two compounds.

Mechanism of Action

Everolimus binds to the intracellular receptor FKBP12. This complex then allosterically binds to the FRB domain of mTOR within the mTORC1 complex, leading to partial inhibition of its kinase activity. This allosteric inhibition is effective against S6K phosphorylation but is notably less effective at preventing the phosphorylation of 4EBP1.

RMC-5552 is a bi-steric inhibitor that simultaneously binds to two distinct sites on mTORC1: the FKBP12-rapamycin-binding (FRB) domain (the allosteric site) and the ATP-binding catalytic site (the orthosteric site). This dual-binding mechanism results in a more profound and complete inhibition of mTORC1 kinase activity, leading to robust suppression of both S6K and 4EBP1 phosphorylation.

Signaling Pathway Overview

Caption: mTORC1 signaling pathway and points of inhibition.

Quantitative Comparison of 4EBP1 Phosphorylation Inhibition

The most significant distinction between RMC-5552 and everolimus lies in their potency in inhibiting the phosphorylation of 4EBP1. The following table summarizes the half-maximal inhibitory concentration (IC50) values for each compound against p4EBP1.

Compound	Target	IC50 (nM)	Reference
RMC-5552	p-4EBP1	0.48	[1][2][3]
Everolimus	p-4EBP1	>1000	[4]

The data clearly demonstrates that RMC-5552 is orders of magnitude more potent than everolimus at inhibiting 4EBP1 phosphorylation. This superior activity is attributed to its bi-steric mechanism of action, which leads to a more complete shutdown of mTORC1 kinase activity.

Experimental Protocols

The following is a representative protocol for assessing 4EBP1 phosphorylation via Western blotting, a common method used in the characterization of mTOR inhibitors.

Western Blotting for Phospho-4EBP1 (Thr37/46)

• Cell Culture and Treatment:

  • Plate cancer cells (e.g., MCF-7, MDA-MB-468) in 6-well plates and allow them to adhere overnight.

  • Starve cells in serum-free media for 24 hours to reduce basal mTOR activity.

  • Treat cells with a dose range of RMC-5552 or everolimus for a specified time (e.g., 2-4 hours).

• Cell Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a Bradford or BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for each sample and prepare them with Laemmli sample buffer.

  • Denature the protein samples by heating at 95°C for 5 minutes.

  • Load equal amounts of protein onto a polyacrylamide gel and separate by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-4EBP1 (e.g., Thr37/46) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-4EBP1 signal to total 4EBP1 or a loading control (e.g., β-actin or GAPDH).

Experimental Workflow

Caption: Western blot workflow for p-4EBP1 analysis.

Conclusion

The available data strongly indicates that RMC-5552 is a significantly more potent inhibitor of 4EBP1 phosphorylation compared to everolimus. This key difference in their pharmacological profiles suggests that RMC-5552 may offer a therapeutic advantage in cancers where the 4EBP1-eIF4E axis is a critical driver of tumorigenesis. For researchers investigating mTOR signaling and developing novel cancer therapeutics, the distinct mechanisms and potencies of these two inhibitors provide valuable tools for dissecting the complexities of this crucial pathway. The superior ability of RMC-5552 to suppress 4EBP1 phosphorylation highlights the potential of bi-steric mTORC1 inhibitors as a promising class of anti-cancer agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. RMC-5552 | TargetMol [targetmol.com]
• 4. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]

RMC-5552 vs. Sapanisertib (MLN0128): A Comparative Guide to mTORC1/mTORC2 Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of RMC-5552 and sapanisertib (B612132) (MLN0128), focusing on their selectivity for the mTORC1 and mTORC2 complexes. The information presented is supported by experimental data to aid in the selection of the most appropriate tool compound for mTOR-related research.

Introduction

The mechanistic target of rapamycin (B549165) (mTOR) is a crucial serine/threonine kinase that forms two distinct multiprotein complexes, mTORC1 and mTORC2, which regulate cell growth, proliferation, and metabolism. While both complexes are attractive therapeutic targets in oncology, their distinct downstream signaling pathways necessitate the development of inhibitors with specific selectivity profiles. This guide compares RMC-5552, a third-generation, bi-steric, and highly selective mTORC1 inhibitor, with sapanisertib (MLN0128), a second-generation, ATP-competitive dual inhibitor of mTORC1 and mTORC2.

Mechanism of Action

RMC-5552 is a bi-steric inhibitor that simultaneously engages both the allosteric (FKBP12-rapamycin binding) and orthosteric (ATP-competitive) sites of mTOR.[1][2] This unique binding mode results in profound inhibition of mTORC1 while largely sparing mTORC2.[1][2]

Sapanisertib (MLN0128) is an ATP-competitive inhibitor that targets the kinase domain of mTOR.[3][4] As this domain is shared by both mTORC1 and mTORC2, sapanisertib acts as a dual inhibitor of both complexes.[3][4]

Quantitative Comparison of mTORC1/mTORC2 Selectivity

The selectivity of RMC-5552 and sapanisertib for mTORC1 versus mTORC2 has been determined by assessing their inhibitory effects on the phosphorylation of downstream substrates specific to each complex. The phosphorylation of 4E-BP1 (p-4E-BP1) is a widely accepted marker for mTORC1 activity, while the phosphorylation of AKT at serine 473 (p-AKT S473) is a key indicator of mTORC2 activity.

Compound	Target	IC50 (nM)	Selectivity (mTORC2 IC50 / mTORC1 IC50)	Reference
RMC-5552	p-4EBP1 (mTORC1)	0.48	~40-fold for mTORC1	[1]
p-AKT S473 (mTORC2)	19	[1]
Sapanisertib (MLN0128)	mTORC1 (in vitro kinase assay)	~1	~3-fold for mTORC1	[5]
mTORC2 (in vitro kinase assay)	~3	[5]

Experimental Protocols

Cellular Assay for mTORC1/mTORC2 Selectivity (Western Blot)

This protocol is a standard method to assess the phosphorylation status of mTORC1 and mTORC2 downstream targets in cultured cells treated with inhibitors.

1. Cell Culture and Treatment:

• Plate cells (e.g., MDA-MB-468 breast cancer cells) in appropriate growth medium and allow them to adhere overnight.

• Treat the cells with a range of concentrations of RMC-5552 or sapanisertib for a specified time (e.g., 2 hours).

2. Cell Lysis:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Scrape the cells and collect the lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay) to ensure equal loading for electrophoresis.

4. SDS-PAGE and Western Blotting:

• Denature the protein lysates by boiling in Laemmli sample buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

5. Immunoblotting:

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific for p-4E-BP1 (T37/46), total 4E-BP1, p-AKT (S473), and total AKT overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

6. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities using densitometry software.

• Calculate the ratio of the phosphorylated protein to the total protein for each target to determine the extent of inhibition at different drug concentrations. The IC50 values can then be calculated from the dose-response curves.

In Vitro Kinase Assay

This biochemical assay directly measures the enzymatic activity of purified mTORC1 and mTORC2 in the presence of an inhibitor.

1. Immunoprecipitation of mTOR Complexes:

• Lyse cells (e.g., HEK293T) known to express high levels of mTOR.

• Incubate the cell lysate with antibodies specific for mTORC1 (e.g., anti-Raptor) or mTORC2 (e.g., anti-Rictor) to immunoprecipitate the respective complexes.

2. Kinase Reaction:

• Resuspend the immunoprecipitated complexes in a kinase assay buffer.

• Add a recombinant substrate specific for each complex (e.g., recombinant 4E-BP1 for mTORC1, recombinant AKT for mTORC2) and ATP.

• Add varying concentrations of the inhibitor (RMC-5552 or sapanisertib).

• Incubate the reaction mixture at 30°C for a defined period (e.g., 30 minutes) to allow the kinase reaction to proceed.

3. Detection of Substrate Phosphorylation:

• Stop the reaction by adding SDS-PAGE sample buffer.

• Analyze the reaction products by Western blotting using phospho-specific antibodies against the substrate (e.g., anti-phospho-4E-BP1, anti-phospho-AKT).

4. Data Analysis:

• Quantify the phosphorylation signal for each inhibitor concentration.

• Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Visualizations

Signaling Pathways

Caption: Simplified mTOR signaling pathway illustrating the points of intervention for RMC-5552 and sapanisertib.

Experimental Workflow: Cellular Selectivity Assay

Caption: Workflow for determining mTORC1/mTORC2 selectivity using Western blotting.

Conclusion

RMC-5552 and sapanisertib represent two distinct classes of mTOR inhibitors with different selectivity profiles. RMC-5552 is a highly selective mTORC1 inhibitor, offering a tool for dissecting the specific roles of mTORC1 in cellular processes.[1][2] In contrast, sapanisertib is a dual mTORC1/mTORC2 inhibitor, making it suitable for studies where the simultaneous inhibition of both complexes is desired.[3][4] The choice between these two compounds will depend on the specific research question and the desired biological outcome. The provided data and protocols should assist researchers in making an informed decision for their experimental designs.

References

• 1. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol [bio-protocol.org]
• 2. selleckchem.com [selleckchem.com]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 5. Sapanisertib (INK 128; MLN 0128) | mTOR1/2 inhibitor | CAS 1224844-38-5 | Buy Sapanisertib (INK 128; MLN 0128) from Supplier InvivoChem [invivochem.com]

Validating RMC-5552 On-Target Activity: A Comparative Guide for Researchers

This guide provides a comprehensive framework for validating the on-target activity of RMC-5552, a third-generation, bi-steric mTORC1-selective inhibitor, in a new cell line. We offer a comparative analysis of RMC-5552 against previous generations of mTOR inhibitors and provide detailed experimental protocols to ensure robust and reliable results.

Introduction to RMC-5552 and the mTORC1 Signaling Pathway

RMC-5552 is a novel, investigational small molecule that selectively inhibits the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] Unlike earlier generations of mTOR inhibitors, RMC-5552 employs a bi-steric mechanism, binding to both the FKBP12-rapamycin-binding (FRB) allosteric site and the ATP-binding catalytic site of mTORC1.[3] This dual-binding mode results in potent and selective inhibition of mTORC1-mediated downstream signaling.[2][4]

The mTORC1 pathway is a critical regulator of cell growth, proliferation, and metabolism. It integrates signals from growth factors, nutrients, and cellular energy status to control protein synthesis and other anabolic processes. Key downstream effectors of mTORC1 include the ribosomal protein S6 kinase (S6K) and the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[1] Phosphorylation of S6K and 4EBP1 by mTORC1 is a hallmark of its activity.

Figure 1: Simplified mTORC1 Signaling Pathway and Points of Inhibition.

Comparative Analysis of mTOR Inhibitors

RMC-5552 offers distinct advantages over previous generations of mTOR inhibitors. The table below summarizes a comparison of RMC-5552 with a first-generation rapalog (Rapamycin) and a second-generation pan-mTOR inhibitor (Sapanisertib/MLN0128). The data is based on published results on RMC-4627, a close analog of RMC-5552, in B-cell acute lymphoblastic leukemia models.

Feature	RMC-5552 (Bi-steric mTORC1-selective)	Rapamycin (Rapalog)	Sapanisertib (Pan-mTOR inhibitor)
Mechanism of Action	Bi-steric: Binds to both allosteric and catalytic sites of mTORC1.[3]	Allosteric: Binds to FKBP12, which then binds to the FRB domain of mTORC1.	ATP-competitive: Binds to the catalytic site of both mTORC1 and mTORC2.
Selectivity	Highly selective for mTORC1 over mTORC2.	Selective for mTORC1.	Inhibits both mTORC1 and mTORC2.
Effect on p-4EBP1	Potent inhibition.	Weak or incomplete inhibition.	Potent inhibition.
Effect on p-S6K	Potent inhibition.	Potent inhibition.	Potent inhibition.
Reported IC50 (p-4EBP1)	~1 nM (for RMC-4627)[4]	>100 nM (for RMC-4627)[4]	~8 nM (for MLN0128)[4]
Potential Advantages	Deep and durable inhibition of mTORC1 signaling with reduced mTORC2-related side effects.	Well-characterized, but limited efficacy due to incomplete 4EBP1 inhibition.	Broader pathway inhibition, but associated with mTORC2-mediated toxicities (e.g., hyperglycemia).

Experimental Workflow for Validating RMC-5552 On-Target Activity

The following workflow outlines the key steps to validate the on-target activity of RMC-5552 in a new cell line by assessing the phosphorylation status of the direct mTORC1 substrates, 4EBP1 and S6K.

Figure 2: Experimental Workflow for RMC-5552 On-Target Validation.

Detailed Experimental Protocols

Western Blotting for p-4EBP1 and p-S6K

This protocol provides a general guideline for assessing the phosphorylation of 4EBP1 (at Thr37/46) and S6K (at Thr389) as readouts of mTORC1 activity.

1. Cell Culture and Treatment:

• Culture the new cell line in its recommended growth medium to ~80% confluency.

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with a dose-range of RMC-5552 (e.g., 0.1 nM to 100 nM) for a specified time (e.g., 2-24 hours).

• Include appropriate controls:

  • Vehicle control (e.g., DMSO).

  • Positive control: A cell line with known sensitivity to mTOR inhibitors.

  • Comparative controls: Rapamycin and a pan-mTOR inhibitor (e.g., Sapanisertib) at equivalent concentrations.

2. Protein Extraction:

• After treatment, wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA assay.

3. SDS-PAGE and Western Blotting:

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the protein lysates on a 12% SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Recommended primary antibodies:

  • Phospho-4E-BP1 (Thr37/46)

  • Total 4E-BP1

  • Phospho-p70 S6 Kinase (Thr389)

  • Total p70 S6 Kinase

  • Loading control (e.g., GAPDH or β-actin)

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

4. Data Analysis:

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the phosphoprotein signal to the total protein signal for each target.

• Further normalize to the loading control to account for any variations in protein loading.

• Plot the normalized phosphoprotein levels against the drug concentration to determine the IC50 value.

Logical Framework for Assay Selection

The choice of assays to validate RMC-5552's on-target activity can be guided by the specific research question. The following diagram illustrates a decision-making process.

Figure 3: Decision Tree for Selecting Validation Assays.

By following the protocols and considering the comparative data presented in this guide, researchers can effectively and accurately validate the on-target activity of RMC-5552 in novel cell lines, contributing to a deeper understanding of its therapeutic potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. revmed.com [revmed.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]

Preclinical Powerhouses: A Comparative Analysis of RMC-5552 and RMC-6272 in mTORC1-Driven Cancers

For Immediate Release

REDWOOD CITY, Calif. – A comprehensive analysis of preclinical data reveals the potent and selective activity of two investigational bi-steric mTORC1-selective inhibitors, RMC-5552 and RMC-6272, in tumors with hyperactivated mTOR signaling. Developed by Revolution Medicines, these third-generation mTOR inhibitors demonstrate significant advantages over previous generations of mTOR-targeted therapies, offering the potential for improved efficacy and tolerability in treating a range of cancers. This guide provides a detailed comparison of their preclinical performance, supported by experimental data and methodologies for researchers, scientists, and drug development professionals.

RMC-5552, currently in clinical development, and the preclinical tool compound RMC-6272, are designed to overcome the limitations of earlier mTOR inhibitors.[1][2][3] First-generation inhibitors, known as rapalogs, only partially inhibit mTORC1 and have minimal effect on the key downstream target 4E-BP1.[1][4][5] Second-generation inhibitors, while more completely inhibiting mTORC1, also block mTORC2, leading to dose-limiting toxicities such as hyperglycemia.[2][6] RMC-5552 and RMC-6272 represent a novel class of "bi-steric inhibitors" that bind to both the allosteric and active sites of mTORC1, leading to profound and selective inhibition of the complex.[1][2][3] This unique mechanism allows for potent suppression of both S6K and 4E-BP1 phosphorylation while sparing mTORC2, thus avoiding the associated side effects.[6][7][8]

Quantitative Preclinical Data Summary

The following tables summarize the key preclinical data for RMC-5552 and RMC-6272, highlighting their superior potency and selectivity compared to previous generations of mTOR inhibitors.

Table 1: In Vitro Selectivity and Potency

Compound	Target	IC50 (MDA-MB-468 cells)	mTORC1/mTORC2 Selectivity	Reference
RMC-5552	p4EBP1 (mTORC1)	Not explicitly stated	~40-fold	[6][7][8]
pAKT (mTORC2)	Not explicitly stated
RMC-6272	p4EBP1 (mTORC1)	Not explicitly stated	>10-fold to ~27-fold	[7][8][9][10]
pAKT (mTORC2)	Not explicitly stated
Rapamycin (B549165)	pS6K (mTORC1)	Not explicitly stated	Weakly inhibits p4EBP1, negligible effect on mTORC2	[1]
RapaLink-1	p4EBP1 (mTORC1)	1.7 nM	~3-4-fold	[1]
pAKT (mTORC2)	6.7 nM

Table 2: In Vivo Antitumor Activity

Compound	Cancer Model	Dosing	Outcome	Reference
RMC-5552	Human BLCA PDX models with TSC1/TSC2 deficiency	Not specified	Significant antitumor activity	[6][7]
RMC-6272	NCI-H2122 NSCLC CDX (KRAS G12C, STK11 LOF)	10 mg/kg ip once weekly (in combination)	Robust combinatorial antitumor response with sotorasib, causing tumor regressions	[1]
NF2-deficient meningioma orthotopic mouse models	Not specified	Effective blockage of meningioma growth	[11][12]
MYC-driven HCC mouse model	Single dose	Induced HCC regression in 80% of mice	[13]
Tsc2+/- A/J mouse kidney cancer model	8 mg/kg ip qw	Significantly reduced tumor burden and induced apoptosis	[10][14]

Signaling Pathway and Mechanism of Action

RMC-5552 and RMC-6272 exert their antitumor effects by selectively inhibiting the mTORC1 signaling pathway. This pathway is a central regulator of cell growth, proliferation, and survival and is often hyperactivated in cancer.[3][15]

Caption: The mTOR signaling pathway highlighting the selective inhibition of mTORC1 by RMC-5552 and RMC-6272.

The bi-steric mechanism of RMC-5552 and RMC-6272 is key to their enhanced potency and selectivity. By engaging both the rapamycin-binding (FRB) allosteric site and the ATP-binding active site of mTOR within the mTORC1 complex, these compounds achieve a deeper and more durable inhibition of mTORC1 signaling.

Caption: Diagram illustrating the bi-steric binding mechanism of RMC-5552 and RMC-6272 to mTORC1.

Key Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed methodologies for key experiments are provided below.

In Vitro Cell-Based Assays for mTORC1/mTORC2 Selectivity

• Cell Lines: MDA-MB-468 (human breast cancer) or other relevant cancer cell lines with known mTOR pathway status (e.g., TSC1/2 null).

• Treatment: Cells are treated with a dose range of the test compound (RMC-5552, RMC-6272, rapamycin, etc.) for a specified duration (e.g., 24 hours).

• Lysis and Western Blotting: Following treatment, cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane. The membrane is then probed with primary antibodies specific for phosphorylated and total forms of mTORC1 substrates (p-4EBP1, p-S6K) and mTORC2 substrates (p-AKT Ser473).

• Data Analysis: The intensity of the protein bands is quantified, and the ratio of phosphorylated to total protein is calculated. IC50 values are determined by plotting the percentage of inhibition against the compound concentration.

In Vivo Tumor Xenograft and Patient-Derived Xenograft (PDX) Models

• Animal Models: Immunocompromised mice (e.g., nude or NSG mice) are used.

• Tumor Implantation: Human cancer cell lines (for CDX models) or patient tumor fragments (for PDX models) are subcutaneously or orthotopically implanted into the mice.

• Treatment Administration: Once tumors reach a palpable size, mice are randomized into treatment and vehicle control groups. RMC-5552 or RMC-6272 are administered via a specified route (e.g., intravenous or intraperitoneal) and schedule (e.g., once weekly).

• Tumor Volume Measurement: Tumor dimensions are measured regularly (e.g., twice weekly) using calipers, and tumor volume is calculated using the formula: (Length x Width²) / 2.

• Tolerability Assessment: Animal body weight and general health are monitored throughout the study.

• Pharmacodynamic Analysis: At the end of the study, tumors may be excised and analyzed by western blot or immunohistochemistry to assess the in vivo inhibition of mTORC1 signaling.

Caption: A generalized workflow for the preclinical evaluation of RMC-5552 and RMC-6272.

Conclusion

The preclinical data for RMC-5552 and RMC-6272 strongly support their development as potent and selective mTORC1 inhibitors. Their unique bi-steric mechanism of action translates to superior antitumor activity in various cancer models compared to earlier generation mTOR inhibitors. Notably, their selectivity for mTORC1 over mTORC2 is a key differentiator, promising a wider therapeutic window and reduced toxicity. The robust preclinical package for RMC-5552 has paved the way for its ongoing clinical evaluation, offering hope for patients with tumors driven by aberrant mTORC1 signaling. Further investigation into combination strategies, such as with RAS(ON) inhibitors, holds the potential to address significant unmet medical needs in cancer therapy.[3][4][5][16]

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. ascopubs.org [ascopubs.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bi-steric mTORC1-selective Inhibitors activate 4EBP1 reversing MYC-induced tumorigenesis and synergize with immunotherapy | bioRxiv [biorxiv.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Preclinical evaluation of the third-generation, bi-steric mechanistic target of rapamycin complex 1-selective inhibitor RMC-6272 in NF2-deficient models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. revmed.com [revmed.com]
• 15. Facebook [cancer.gov]
• 16. ascopubs.org [ascopubs.org]

RMC-5552 and MEK Inhibitors: A Synergistic Approach to Combat Glioblastoma

A detailed analysis of the enhanced anti-tumor effects observed when combining the novel mTORC1-selective inhibitor RMC-5552 with MEK inhibitors, offering a promising therapeutic strategy for glioblastoma.

In the landscape of targeted cancer therapy, the combination of drugs that inhibit complementary signaling pathways is a cornerstone of developing more effective and durable treatment regimens. This guide provides a comprehensive comparison of the synergistic effects of RMC-5552, a first-in-class, bi-steric mTORC1-selective inhibitor, with MEK inhibitors for the treatment of glioblastoma (GBM), a notoriously difficult-to-treat brain tumor. This analysis is based on preclinical data and is intended for researchers, scientists, and drug development professionals.

RMC-5552 represents a new generation of mTOR inhibitors, designed to selectively and potently inhibit mTORC1 by binding to two distinct sites on the complex.[1] This bi-steric mechanism of action leads to a more profound and sustained inhibition of mTORC1 signaling compared to older generations of mTOR inhibitors.[1] The mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a common feature in many cancers, including glioblastoma.[2]

MEK inhibitors, on the other hand, target the MAPK/ERK pathway, another critical signaling cascade that controls cell proliferation and survival. In many cancers, including glioblastoma, there is significant crosstalk and feedback between the PI3K/mTOR and MAPK/ERK pathways.[3] This interplay often leads to resistance when only one pathway is targeted. Therefore, the simultaneous inhibition of both mTORC1 and MEK presents a rational and compelling therapeutic strategy.

Synergistic Effects in Glioblastoma Models

Preclinical studies utilizing RMC-6272, a bioequivalent tool compound of RMC-5552, have demonstrated significant synergistic anti-tumor effects when combined with MEK inhibitors in glioblastoma models. The following sections summarize the key findings from these studies.

In Vitro Studies

The combination of RMC-6272 with the MEK inhibitors trametinib (B1684009) and selumetinib (B1684332) has been shown to be more effective at inhibiting the growth and survival of glioblastoma cell lines than either agent alone.

Key Findings:

• Increased Cytotoxicity: In a screen of 2,332 drugs, the MEK inhibitor trametinib was found to induce high rates of cytotoxicity in two glioblastoma cell lines when combined with RMC-6272.

• Enhanced Anti-proliferative and Pro-apoptotic Effects: The combination of RMC-6272 and the MEK inhibitor selumetinib demonstrated synergy in blocking cell proliferation and inducing apoptosis in the T98G glioblastoma cell line.

• Triple Combination Potential: The addition of a ULK1 inhibitor, MRT-68921, to the RMC-6272 and trametinib combination further increased the rate of apoptosis in glioblastoma cells.

Table 1: Summary of In Vitro Synergistic Effects

Cell Line	Combination	Observed Effect	Citation
Glioblastoma Cell Lines (unspecified)	RMC-6272 + Trametinib	Increased Cytotoxicity
T98G (Glioblastoma)	RMC-6272 + Selumetinib	Synergistic block of cell proliferation and induction of apoptosis
Glioblastoma Cell Line (unspecified)	RMC-6272 + Trametinib + MRT-68921 (ULK1 inhibitor)	Increased apoptotic rates compared to dual combination or single agents

In Vivo Studies

The promising results from in vitro experiments were further validated in an in vivo orthotopic glioblastoma model.

Key Findings:

• Enhanced Tumor Growth Inhibition: The combination of RMC-6272 and trametinib effectively blocked tumor cell proliferation and induced apoptosis in an orthotopic glioblastoma model using GBM43 cells.

• Improved Survival: Treatment with the combination of RMC-6272 and trametinib led to a significant improvement in the survival of animals with orthotopic glioblastoma tumors compared to single-agent treatment.

Table 2: Summary of In Vivo Synergistic Effects

Animal Model	Tumor Model	Combination	Observed Effect	Citation
Orthotopic Mouse Model	GBM43 Glioblastoma Cells	RMC-6272 + Trametinib	Blocked proliferation, drove apoptosis, and improved survival

Signaling Pathways and Experimental Workflows

The synergistic interaction between RMC-5552 and MEK inhibitors is rooted in the intricate network of cancer cell signaling. The following diagrams illustrate the targeted pathways and a general workflow for assessing drug synergy.

Caption: Simplified signaling pathway of mTORC1 and MEK.

Caption: General workflow for assessing drug synergy.

Experimental Protocols

The following are representative protocols for the key experiments cited in the assessment of synergy between RMC-5552 and MEK inhibitors.

Cell Viability Assay (MTS/MTT Assay)

• Cell Seeding: Glioblastoma cells (e.g., T98G) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Drug Treatment: The following day, cells are treated with a dose matrix of RMC-5552 and a MEK inhibitor (e.g., trametinib or selumetinib), both alone and in combination. A vehicle control (e.g., DMSO) is also included.

• Incubation: Cells are incubated with the drugs for a specified period, typically 72 hours.

• Reagent Addition: After incubation, a solution of MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) or MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• Incubation and Measurement: The plates are incubated for 1-4 hours to allow for the conversion of the tetrazolium salt to formazan (B1609692) by metabolically active cells. The absorbance is then measured at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. Synergy is determined using methods such as the Chou-Talalay combination index (CI), where CI < 1 indicates synergy.

Apoptosis Assay (Caspase-Glo® 3/7 Assay)

• Cell Seeding and Treatment: Cells are seeded and treated with the drug combinations in 96-well plates as described for the cell viability assay.

• Reagent Addition: After the desired incubation period (e.g., 48 or 72 hours), an equal volume of Caspase-Glo® 3/7 reagent is added to each well.

• Incubation: The plate is gently mixed and incubated at room temperature for 1-2 hours to allow for cell lysis and caspase cleavage of the substrate.

• Luminescence Measurement: The luminescence, which is proportional to the amount of active caspase-3 and -7, is measured using a luminometer.

• Data Analysis: The fold-change in caspase activity relative to the vehicle control is calculated to determine the level of apoptosis induction.

In Vivo Orthotopic Glioblastoma Model

• Cell Implantation: Human glioblastoma cells (e.g., GBM43) are stereotactically implanted into the brains of immunocompromised mice.

• Tumor Establishment: Tumors are allowed to establish and grow, which can be monitored by non-invasive imaging techniques such as bioluminescence imaging if the cells are engineered to express luciferase.

• Randomization and Treatment: Once tumors reach a predetermined size, the mice are randomized into different treatment groups: vehicle control, RMC-5552 alone, MEK inhibitor alone, and the combination of RMC-5552 and the MEK inhibitor. Treatments are administered according to a specified dosing schedule.

• Monitoring: Tumor growth is monitored regularly using imaging, and the overall health and survival of the mice are recorded.

• Endpoint Analysis: At the end of the study, or when mice show signs of significant tumor burden, they are euthanized, and the brains are harvested. Tumors are then analyzed by immunohistochemistry for markers of proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3).

Conclusion

The preclinical evidence strongly suggests that the combination of the mTORC1-selective inhibitor RMC-5552 and MEK inhibitors represents a promising therapeutic strategy for glioblastoma. The synergistic effects observed in both in vitro and in vivo models, characterized by enhanced inhibition of cell proliferation and induction of apoptosis, provide a solid rationale for the clinical investigation of this combination in patients with glioblastoma. Further studies are warranted to optimize dosing schedules and to identify patient populations most likely to benefit from this combination therapy.

References

• 1. Protocol to generate two distinct standard-of-care murine glioblastoma models for evaluating novel combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RMC-6272 synergizes with MEK inhibitors in glioblastoma | BioWorld [bioworld.com]
• 3. Combination MEK and mTOR inhibitor therapy is active in models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

RMC-5552 vs. Dual mTORC1/2 Inhibitors: A Comparative Analysis of Glucose Metabolism

A detailed comparison for researchers and drug development professionals on the metabolic effects of selective mTORC1 inhibition versus dual mTORC1/2 inhibition.

The mechanistic target of rapamycin (B549165) (mTOR) is a critical regulator of cell growth, proliferation, and metabolism, making it a key target in cancer therapy. However, the clinical utility of mTOR inhibitors has been hampered by metabolic side effects, particularly hyperglycemia and insulin (B600854) resistance. This guide provides a comparative analysis of the novel, bi-steric mTORC1-selective inhibitor, RMC-5552, and dual mTORC1/2 inhibitors, with a focus on their differential effects on glucose metabolism, supported by available experimental data.

Differentiated Mechanisms of Action Lead to Divergent Metabolic Profiles

RMC-5552 is a first-in-class, bi-steric inhibitor designed to selectively and potently inhibit mTORC1 while sparing mTORC2.[1][2] This selectivity is achieved through a unique mechanism that involves simultaneous binding to both the orthosteric and allosteric sites of mTORC1. The rationale behind this design is to minimize the metabolic disturbances associated with the inhibition of mTORC2, a key component of the insulin signaling pathway.[3]

In contrast, dual mTORC1/2 inhibitors, such as sapanisertib (B612132) (MLN0128) and vistusertib (B1684010) (AZD2014), are ATP-competitive inhibitors that block the kinase activity of both mTORC1 and mTORC2.[3][4] While this broad inhibition can be effective in targeting cancer cell growth, the concurrent inhibition of mTORC2 disrupts normal glucose homeostasis.[5][6]

Impact on Glucose Metabolism: A Head-to-Head Look

The differential effects on mTORC1 and mTORC2 translate to distinct impacts on glucose metabolism.

RMC-5552: A Profile of Metabolic Safety

Clinical data from a Phase 1 trial of RMC-5552 in patients with advanced solid tumors demonstrated a favorable metabolic safety profile.[1][7] Hyperglycemia was reported in only 4% of patients and was not a dose-limiting toxicity.[1][7] Preclinical studies have also indicated that the antitumor activity of mTORC1-selective molecules is achieved at doses that do not induce glucose intolerance.[1] This suggests that the selective inhibition of mTORC1 by RMC-5552 can uncouple the desired anti-cancer effects from the adverse metabolic consequences of mTORC2 inhibition.

Dual mTORC1/2 Inhibitors: A Known Liability of Hyperglycemia

The inhibition of mTORC2 by dual inhibitors directly interferes with the PI3K/AKT signaling pathway, which is crucial for insulin-stimulated glucose uptake in peripheral tissues.[8] This interference is a primary contributor to the hyperglycemia and insulin resistance observed with this class of drugs.[5][6]

Clinical studies with sapanisertib have consistently reported hyperglycemia as a common treatment-related adverse event. In some instances, this has led to serious complications such as diabetic ketoacidosis. The metabolic effects of dual mTORC1/2 inhibitors often necessitate careful monitoring of blood glucose levels and may require co-administration of glucose-lowering agents like metformin (B114582) to manage hyperglycemia.

Quantitative Data Summary

The following tables summarize the available quantitative data on the metabolic effects of RMC-5552 and the dual mTORC1/2 inhibitor sapanisertib.

Table 1: Clinical Incidence of Hyperglycemia

Compound	Type of Inhibitor	Study Population	Incidence of Hyperglycemia	Grade 3/4 Hyperglycemia	Dose-Limiting Toxicity
RMC-5552	mTORC1-selective	Advanced Solid Tumors	4%[1][7]	Not specified as Grade 3/4	No[1][7]
Sapanisertib	Dual mTORC1/2	Advanced Solid Tumors	Frequently reported	Reported	Yes (in some studies)

Signaling Pathways and Experimental Workflows

To visualize the concepts discussed, the following diagrams illustrate the relevant signaling pathways and a typical experimental workflow for assessing glucose metabolism.

Caption: mTOR signaling pathway and points of intervention.

Caption: Experimental workflow for an Oral Glucose Tolerance Test.

Experimental Protocols

A key experiment to assess the in vivo effects of these inhibitors on glucose metabolism is the Oral Glucose Tolerance Test (OGTT).

Oral Glucose Tolerance Test (OGTT) in Mice

Objective: To evaluate the ability of an animal to clear a glucose load from the bloodstream, providing an indication of insulin sensitivity and glucose metabolism.

Materials:

• Mice (e.g., C57BL/6)

• Glucose solution (e.g., 20% w/v in sterile water)

• Oral gavage needles

• Glucometer and test strips

• Vehicle control, RMC-5552, and a dual mTORC1/2 inhibitor formulated for administration.

Procedure:

• Fasting: Mice are fasted for a defined period, typically 6 hours, with free access to water.

• Baseline Blood Glucose: A small blood sample is collected from the tail vein to measure the baseline blood glucose concentration (t=0).

• Drug Administration: Animals are administered the vehicle control, RMC-5552, or the dual mTORC1/2 inhibitor via the appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before the glucose challenge.

• Glucose Challenge: A glucose solution is administered orally via gavage at a standard dose (e.g., 2 g/kg body weight).

• Blood Glucose Monitoring: Blood glucose levels are measured from tail vein blood samples at specified time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The blood glucose concentrations are plotted against time. The area under the curve (AUC) is calculated to provide a quantitative measure of glucose tolerance. An increased AUC indicates impaired glucose tolerance.

Conclusion

The available evidence strongly suggests a significant differentiation in the metabolic profiles of RMC-5552 and dual mTORC1/2 inhibitors. The mTORC1-selectivity of RMC-5552 appears to translate into a more favorable safety profile with a markedly lower incidence of hyperglycemia. This is in contrast to dual mTORC1/2 inhibitors, where hyperglycemia is a well-established, on-target effect due to the inhibition of mTORC2 and its critical role in insulin signaling. For researchers and clinicians in oncology drug development, the selective targeting of mTORC1 with compounds like RMC-5552 represents a promising strategy to maximize therapeutic efficacy while minimizing the metabolic toxicities that have limited the broader application of mTOR pathway inhibitors. Further head-to-head preclinical and clinical studies will be invaluable to fully quantify the metabolic advantages of this selective approach.

References

• 1. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Acute mTOR inhibition induces insulin resistance and alters substrate utilization in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapamycin-induced insulin resistance is mediated by mTORC2 loss and uncoupled from longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. revmed.com [revmed.com]
• 8. The Role of Mammalian Target of Rapamycin (mTOR) in Insulin Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (32-Carbonyl)-RMC-5552: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling (32-Carbonyl)-RMC-5552, ensuring its proper disposal is a critical component of laboratory safety and regulatory compliance. This guide provides essential logistical information and a procedural plan for the safe disposal of this non-hazardous substance.

Safety and Hazard Assessment

Based on the Safety Data Sheet (SDS) for the related compound RMC-5552, (32-Carbonyl)-RMC-5552 is not classified as a hazardous substance or mixture.[1] It is not subject to the reporting requirements of SARA Title III, Sections 302 or 313.[1] However, standard laboratory precautions should always be observed.

Key Compound Information for Disposal Assessment

Property	Information	Source
Hazard Classification	Not a hazardous substance or mixture	[1]
SARA 302 Components	No chemicals subject to reporting	[1]
SARA 313 Components	No chemical components that exceed threshold reporting levels	[1]
Form	Solid (Powder)	N/A
Primary Use	Laboratory chemicals, manufacture of substances	[1]

Step-by-Step Disposal Protocol

This protocol outlines the procedures for disposing of small, laboratory-scale quantities of solid (32-Carbonyl)-RMC-5552 and its empty containers. The guiding principle is to manage non-hazardous waste in a way that is safe for all personnel, including custodial staff.[2][3]

Part 1: Disposal of Unused or Waste (32-Carbonyl)-RMC-5552 Solid

• Confirmation of Non-Hazardous Status: Before proceeding, confirm that your institution's Environmental Health and Safety (EHS) department concurs with the non-hazardous classification. Always consult institutional policies first.[2]

• Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety glasses, gloves, and a lab coat.

• Secure Packaging:

  • Place the solid waste into a sealed, sturdy, and clearly labeled container. A screw-cap plastic bottle or a sealed bag is appropriate.

  • The container must be free of any other chemical residues. Do not mix with hazardous waste.

  • Clearly label the container as "Non-Hazardous Waste: (32-Carbonyl)-RMC-5552". This prevents confusion by custodial or waste management staff.[4]

• Final Disposal:

  • Do not place the container in open laboratory trash cans.[3] Custodial staff are often instructed not to handle any chemical waste.[3]

  • Laboratory personnel should transport the securely packaged and labeled waste directly to the designated solid waste collection area or dumpster.[3]

Part 2: Disposal of Empty Containers

• Ensure Container is Empty: Verify that no freestanding solid remains in the container.

• Deface the Label: Completely remove or thoroughly obscure the original chemical label on the container.[3] This is a critical step to prevent the container from being mistaken for one containing hazardous material.

• Dispose of Container: Once the label is defaced, the empty container may be placed in the regular laboratory trash for glass or plastic recycling, as appropriate.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (32-Carbonyl)-RMC-5552.

Caption: Disposal workflow for (32-Carbonyl)-RMC-5552.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. sfasu.edu [sfasu.edu]
• 4. chemistry.mtsu.edu [chemistry.mtsu.edu]